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  • Product: 7-Bromo-4-chloro-8-fluoroquinazoline
  • CAS: 2089651-77-2

Core Science & Biosynthesis

Foundational

Physicochemical Characterization and Reactivity Profiling of 7-Bromo-4-chloro-8-fluoroquinazoline: A Technical Whitepaper

Executive Summary: The Strategic Value of the Scaffold As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate heterocyclic building blocks for library synthesis. 7-Bromo-4-chloro-8-fluoroq...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Strategic Value of the Scaffold

As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate heterocyclic building blocks for library synthesis. 7-Bromo-4-chloro-8-fluoroquinazoline stands out as a privileged, tri-halogenated scaffold. Its precise arrangement of halogens provides orthogonal reactivity handles, allowing researchers to sequentially build complex active pharmaceutical ingredients (APIs), particularly targeted kinase inhibitors (e.g., EGFR and HER2 antagonists).

Rather than relying on trial and error, successful utilization of this scaffold requires a deep understanding of its physicochemical properties and the implementation of self-validating analytical workflows.

Physicochemical Profile and Analytical Implications

Before executing any synthetic or analytical workflow, we must ground our approach in the molecule's fundamental physicochemical properties. Commercially available high-purity1 (CAS 2089651-77-2) serves as the standard for these characterizations[1].

Table 1: Key Physicochemical Metrics and Causality
PropertyValueCausality / Analytical Implication
CAS Number 2089651-77-2Unique identifier for regulatory tracking and inventory management.
Molecular Formula C8H3BrClFN2Dictates the exact monoisotopic mass and structural unsaturation.
Molecular Weight 261.48 g/mol Used for precise stoichiometric calculations in synthetic workflows[2].
LogP ~3.16Moderate lipophilicity; dictates the need for a steep reverse-phase HPLC gradient to prevent peak broadening.
Isotopic Signature M, M+2, M+4The presence of Br (79/81) and Cl (35/37) creates a ~3:4:1 MS cluster, serving as a built-in validation tool.

Self-Validating Analytical Workflows

We do not simply run an LC-MS; we engineer a self-validating system. By leveraging the distinct isotopic signatures of chlorine and bromine, we create an internal validation check that confirms molecular identity without requiring secondary reference standards.

Analytical Sample Compound Sample LCMS LC-MS/MS (ESI+) Sample->LCMS 0.1% FA in ACN/H2O NMR Multinuclear NMR Sample->NMR DMSO-d6 or CDCl3 Isotope Isotopic Validation (3:4:1 Br/Cl Ratio) LCMS->Isotope Mass Extraction Structure Structural Elucidation (1H, 13C, 19F) NMR->Structure Spectral Analysis

Self-validating analytical workflow for physicochemical characterization.

Protocol 1: LC-MS/MS Isotopic Validation Workflow

Objective: Confirm identity and purity using the predictable halogen isotopic distribution.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade Acetonitrile (ACN). Dilute 10 µL of this stock into 990 µL of 50:50 Water/ACN containing 0.1% Formic Acid (FA).

    • Causality: The 0.1% FA ensures protonation of the quinazoline N1/N3 nitrogens. This maximizes ionization efficiency in positive Electrospray Ionization (ESI+) mode and prevents peak tailing on the silica-based stationary phase.

  • Chromatographic Separation: Inject 2 µL onto a C18 column (2.1 x 50 mm, 1.7 µm). Run a linear gradient from 5% to 95% ACN over 5 minutes.

    • Causality: The LogP of 3.16 ensures strong retention on a C18 phase. A steep gradient ensures sharp elution, maximizing the signal-to-noise ratio.

  • Mass Spectrometry: Operate the MS in positive ESI mode, scanning from m/z 100 to 500.

  • Data Validation (The Self-Validating Step): Extract the chromatogram at m/z 260.9 ([M+H]+ for 79Br, 35Cl). Verify the presence of the M+2 peak at m/z 262.9 and M+4 peak at m/z 264.9. If the peak area ratio deviates from the theoretical ~3:4:1, the peak is either an impurity or the detector is saturated, prompting immediate recalibration.

Orthogonal Reactivity and Mechanistic Logic

The true power of this scaffold lies in its regioselective reactivity. The quinazoline core exhibits 3, rendering the C4 position highly susceptible to nucleophilic attack[3]. The C7-Bromine is reserved for subsequent Palladium-catalyzed cross-coupling, while the C8-Fluorine serves to modulate the pKa of the core and provides a highly sensitive 19F-NMR handle.

Reactivity Core 7-Bromo-4-chloro-8-fluoroquinazoline (Starting Material) SNAr Step 1: SNAr Reaction Target: C4-Cl Core->SNAr Amine, iPr2NEt Isopropanol Intermediate 4-Amino-7-bromo-8-fluoroquinazoline (Intermediate) SNAr->Intermediate Regioselective Displacement Coupling Step 2: Pd Cross-Coupling Target: C7-Br Intermediate->Coupling Boronic Acid, Pd Cat. Base, Solvent Product Functionalized API Scaffold Coupling->Product C-C Bond Formation

Workflow diagram illustrating the orthogonal reactivity of the quinazoline scaffold.

Protocol 2: Regioselective C4-SNAr Derivatization

Objective: Substitute the C4-chlorine with a primary aniline, a foundational step in inhibitor synthesis.

Step-by-Step Methodology:

  • Reaction Setup: In a flame-dried 20 mL vial, add 7-Bromo-4-chloro-8-fluoroquinazoline (1.0 eq, 261.5 mg) and the target aniline (1.05 eq).

  • Solvent and Base Addition: Add 5.0 mL of anhydrous Isopropanol (IPA) and N,N-Diisopropylethylamine (DIPEA, 2.0 eq).

    • Causality: IPA is polar enough to dissolve the starting materials at elevated temperatures but allows the less polar product to precipitate upon cooling. DIPEA acts as a non-nucleophilic acid scavenger. It neutralizes the HCl byproduct, driving the reaction forward without competing with the aniline for the C4 position.

  • Thermal Activation: Stir at 80°C for 4 hours.

  • Reaction Monitoring (The Self-Validating Step): Aliquot 10 µL into 1 mL ACN and analyze via Protocol 1. The starting material (m/z 260.9) must disappear. Because the product loses the chlorine atom, the MS isotopic cluster will instantly shift from a 3:4:1 ratio (Br+Cl) to a 1:1 ratio (Br only). This isotopic shift provides absolute confirmation of successful C4 substitution, validating the protocol in real-time.

References

Sources

Exploratory

An In-depth Technical Guide to the Synthesis of the 7-Bromo-4-chloro-8-fluoroquinazoline Building Block

Introduction: The Strategic Importance of Substituted Quinazolines in Drug Discovery The quinazoline scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous clinically significant...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Importance of Substituted Quinazolines in Drug Discovery

The quinazoline scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous clinically significant therapeutic agents. Its versatile structure allows for substitution at various positions, enabling the fine-tuning of physicochemical properties and biological activity. The specific building block, 7-Bromo-4-chloro-8-fluoroquinazoline, represents a highly valuable intermediate for the synthesis of targeted therapies, particularly in oncology. The strategic placement of the bromo, chloro, and fluoro substituents provides distinct reactive handles for medicinal chemists to elaborate the core structure through various cross-coupling and nucleophilic substitution reactions, facilitating the exploration of structure-activity relationships and the development of novel drug candidates.

This technical guide presents a comprehensive overview of a proposed, robust synthetic pathway to 7-Bromo-4-chloro-8-fluoroquinazoline, grounded in established chemical principles and analogous transformations reported in the scientific literature. The described methodologies are designed to be both efficient and scalable, providing researchers and drug development professionals with a practical framework for accessing this key building block.

Proposed Synthetic Pathway: A Two-Step Approach to the Quinazoline Core

The synthesis of 7-Bromo-4-chloro-8-fluoroquinazoline can be logically approached through a two-step sequence, commencing with the construction of the quinazolinone ring system, followed by a chlorination step to install the reactive 4-chloro group. This strategy leverages readily accessible starting materials and employs well-understood, high-yielding chemical transformations.

Overall Synthetic Workflow:

Synthetic_Pathway A 2-Amino-3-bromo-6-fluorobenzoic acid B 7-Bromo-8-fluoroquinazolin-4(3H)-one A->B Formamide, Δ C 7-Bromo-4-chloro-8-fluoroquinazoline B->C POCl₃, Δ

Caption: Proposed two-step synthesis of 7-Bromo-4-chloro-8-fluoroquinazoline.

Part 1: Synthesis of the 7-Bromo-8-fluoroquinazolin-4(3H)-one Intermediate

The initial and critical step in this synthetic sequence is the formation of the quinazolinone ring. This is efficiently achieved through the cyclocondensation of an appropriately substituted anthranilic acid with a suitable one-carbon synthon.

Key Starting Material: 2-Amino-3-bromo-6-fluorobenzoic Acid

The cornerstone of this synthesis is the availability of 2-amino-3-bromo-6-fluorobenzoic acid. While a direct, single-source synthesis for this specific molecule is not readily found in the literature, its preparation can be envisioned through established methods for the synthesis of similar substituted anthranilic acids. These methods often involve multi-step sequences starting from simpler, commercially available fluoro-aromatic compounds, incorporating bromination and functional group manipulations. For instance, the synthesis of 2-bromo-6-fluorobenzoic acid has been reported, which could potentially be a precursor.[1] Another relevant precedent is the synthesis of 2-amino-4-bromo-3-fluorobenzoic acid from 6-bromo-7-fluoroindoline-2,3-dione.[2] Researchers would need to adapt such methodologies to achieve the desired substitution pattern.

Cyclization to the Quinazolinone Core

The cyclization of the anthranilic acid with formamide serves as a robust and widely adopted method for the construction of the quinazolin-4(3H)-one ring system. This reaction proceeds via an initial formation of the N-formyl derivative of the anthranilic acid, which then undergoes an intramolecular cyclization with the elimination of water upon heating.

Reaction Mechanism:

The reaction is initiated by the nucleophilic attack of the amino group of the anthranilic acid on the carbonyl carbon of formamide, leading to the formation of a tetrahedral intermediate. This intermediate then collapses to form the N-formyl derivative and ammonia. Subsequent intramolecular cyclization between the newly formed amide and the carboxylic acid group, driven by heat, results in the formation of the six-membered heterocyclic ring of the quinazolinone.

Experimental Protocol: Synthesis of 7-Bromo-8-fluoroquinazolin-4(3H)-one

  • Materials:

    • 2-Amino-3-bromo-6-fluorobenzoic acid

    • Formamide

  • Procedure:

    • In a round-bottom flask equipped with a reflux condenser, a mixture of 2-amino-3-bromo-6-fluorobenzoic acid (1.0 equivalent) and an excess of formamide (approximately 10-20 equivalents) is prepared.

    • The reaction mixture is heated to a temperature of 160-180 °C and maintained for 2-4 hours. The progress of the reaction should be monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

    • Upon completion of the reaction, the mixture is cooled to room temperature, which typically results in the precipitation of the product.

    • The reaction mixture is then poured into cold water with stirring.

    • The precipitated solid is collected by vacuum filtration, washed thoroughly with water to remove any residual formamide, and then dried under vacuum to yield the crude 7-bromo-8-fluoroquinazolin-4(3H)-one.

    • Further purification can be achieved by recrystallization from a suitable solvent system, such as ethanol or a mixture of dimethylformamide (DMF) and water.

Part 2: Chlorination to Yield 7-Bromo-4-chloro-8-fluoroquinazoline

The final step in the synthesis is the conversion of the 4-oxo group of the quinazolinone intermediate to the desired 4-chloro functionality. This transformation is crucial as the 4-chloro group acts as a versatile leaving group, readily displaced by various nucleophiles in subsequent derivatization reactions.

Choice of Chlorinating Agent

Phosphorus oxychloride (POCl₃) is the reagent of choice for this transformation due to its high reactivity and efficacy in converting amides and lactams to their corresponding chloro-derivatives. The reaction proceeds via the formation of a highly electrophilic phosphonium intermediate, which is then attacked by the chloride ion.

Experimental Workflow:

Chlorination_Workflow Start Start: 7-Bromo-8-fluoroquinazolin-4(3H)-one Step1 Add POCl₃ (excess) Start->Step1 Step2 Heat to reflux (e.g., 110-120 °C) Step1->Step2 Step3 Monitor reaction by TLC/LC-MS Step2->Step3 Step4 Cool to room temperature Step3->Step4 Step5 Quench with ice-water (Caution: Exothermic) Step4->Step5 Step6 Neutralize with base (e.g., NaHCO₃ or NH₄OH) Step5->Step6 Step7 Filter the precipitate Step6->Step7 Step8 Wash with water Step7->Step8 Step9 Dry under vacuum Step8->Step9 End End: 7-Bromo-4-chloro-8-fluoroquinazoline Step9->End

Caption: Step-by-step workflow for the chlorination of the quinazolinone intermediate.

Experimental Protocol: Synthesis of 7-Bromo-4-chloro-8-fluoroquinazoline

  • Materials:

    • 7-Bromo-8-fluoroquinazolin-4(3H)-one

    • Phosphorus oxychloride (POCl₃)

    • N,N-Diisopropylethylamine (DIPEA) or other tertiary amine base (optional, but can facilitate the reaction)

  • Procedure:

    • Caution: This reaction should be performed in a well-ventilated fume hood as POCl₃ is corrosive and reacts violently with water.

    • To a flask containing 7-bromo-8-fluoroquinazolin-4(3H)-one (1.0 equivalent), add an excess of phosphorus oxychloride (typically 5-10 equivalents). A tertiary amine base such as DIPEA (0.1-0.5 equivalents) can be added to catalyze the reaction.

    • The reaction mixture is heated to reflux (approximately 110-120 °C) and maintained for 2-6 hours. The reaction should be monitored by TLC or LC-MS until the starting material is consumed.

    • After completion, the reaction mixture is cooled to room temperature.

    • The excess POCl₃ is carefully removed under reduced pressure.

    • The residue is then cautiously quenched by pouring it onto crushed ice with vigorous stirring. This step is highly exothermic and should be performed with care.

    • The acidic aqueous solution is neutralized by the slow addition of a suitable base, such as a saturated sodium bicarbonate solution or aqueous ammonium hydroxide, until the pH is approximately 7-8.

    • The resulting precipitate is collected by vacuum filtration, washed extensively with water, and dried under vacuum to afford the crude 7-Bromo-4-chloro-8-fluoroquinazoline.

    • The crude product can be further purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization from a solvent such as ethanol or acetonitrile.

Quantitative Data Summary

The following table provides representative quantitative data based on analogous reactions reported in the literature. Actual yields may vary depending on the specific reaction conditions and the purity of the starting materials.

StepStarting MaterialProductReagentsTypical Yield (%)
12-Amino-3-bromo-6-fluorobenzoic acid7-Bromo-8-fluoroquinazolin-4(3H)-oneFormamide70-90
27-Bromo-8-fluoroquinazolin-4(3H)-one7-Bromo-4-chloro-8-fluoroquinazolinePOCl₃, DIPEA (cat.)60-85

Conclusion and Future Perspectives

The synthetic pathway detailed in this guide provides a logical and experimentally sound approach for the preparation of the valuable building block, 7-Bromo-4-chloro-8-fluoroquinazoline. The two-step sequence, involving a well-established quinazolinone formation followed by a standard chlorination protocol, offers a reliable route for researchers in the field of drug discovery. The strategic positioning of the halogen atoms on the quinazoline core provides a versatile platform for the synthesis of diverse libraries of compounds for biological screening. Further optimization of reaction conditions and purification techniques may lead to even higher yields and purity, facilitating the rapid advancement of medicinal chemistry programs that rely on this key intermediate.

References

  • BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 7-Bromo-4-chloro-8-methylquinoline.
  • BenchChem. (2025). The Synthesis of 7-Bromo-4-chloro-8-methylquinoline: A Technical Guide to Key Intermediates and Experimental Protocols.
  • Google Patents. (n.d.). CN102795993B - Preparation method of 2-bromo-6-fluorobenzoic acid.
  • ChemicalBook. (n.d.). 2-Amino-4-bromo-3-fluorobenzoic acid synthesis.
  • ChemicalBook. (2025). 7-BROMO-4-CHLOROQUINAZOLINE | 573675-55-5.

Sources

Foundational

exploring the reactivity of the 4-chloro position in quinazolines

An In-Depth Technical Guide to the Reactivity of the 4-Chloroquinazoline Scaffold Executive Summary The quinazoline core is a privileged scaffold in medicinal chemistry, serving as the structural foundation for numerous...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Reactivity of the 4-Chloroquinazoline Scaffold

Executive Summary

The quinazoline core is a privileged scaffold in medicinal chemistry, serving as the structural foundation for numerous FDA-approved therapeutics, most notably the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs)[1]. Within the synthetic pipeline of these molecules, 4-chloroquinazoline acts as the universal linchpin. The unique electronic environment of the quinazoline ring renders the C4 position exceptionally reactive toward both Nucleophilic Aromatic Substitution (S_NAr) and transition-metal-catalyzed cross-coupling reactions[2][3].

This whitepaper explores the mechanistic causality behind the reactivity of the 4-chloro position, detailing optimized, self-validating experimental protocols for S_NAr and cross-coupling workflows, and contextualizing these reactions within modern drug development.

Mechanistic Foundations of C4 Reactivity

The reactivity of 4-chloroquinazoline is governed by the profound electron-withdrawing nature of the pyrimidine ring. The C(sp²)–Cl bond at the 4-position is highly activated relative to the 2-position or any positions on the fused benzene ring[2].

The α-Nitrogen Effect and S_NAr

In an S_NAr reaction, the rate-determining step (RDS) is typically the initial nucleophilic attack that disrupts aromaticity to form an anionic or zwitterionic Meisenheimer complex[4]. The N-3 atom of the quinazoline ring exerts a strong "α-nitrogen effect," stabilizing the accumulating negative charge in the transition state via inductive and resonance effects.

Recent kinetic studies demonstrate that the reaction is highly dependent on electrophilic solvation [4][5]. When the reaction is conducted in polar protic solvents (e.g., water at low pH, isopropanol, or hexafluoroisopropanol), the solvent donates hydrogen bonds to the N-1 and N-3 atoms. This protonation/solvation drastically increases the electrophilicity of the C4 carbon, lowering the activation energy required for weak nucleophiles (like anilines) to attack[5].

Oxidative Addition in Cross-Coupling

For palladium-catalyzed cross-couplings, the C4–Cl bond is primed for rapid oxidative addition. Beyond the inherent electron deficiency of the C4 position, the lone pair of the N-3 atom can pre-coordinate with the Pd(0) catalyst, directing the metal into the C–Cl bond and significantly accelerating the oxidative addition step compared to unactivated aryl chlorides[2][6].

SNAr A 4-Chloroquinazoline B Electrophilic Solvation (Protonation at N-1/N-3) A->B Protic Media (i-PrOH) C Nucleophilic Attack (e.g., Aniline) A->C Aprotic Media (Slow) B->C Highly Activated D Meisenheimer Complex (Anionic/Zwitterionic) C->D Rate Determining Step E Chloride Elimination D->E Fast Rearomatization F 4-Substituted Quinazoline E->F

Mechanistic pathway of S_NAr at the 4-chloro position highlighting electrophilic solvation.

Nucleophilic Aromatic Substitution (S_NAr) Workflows

The synthesis of 4-anilinoquinazolines is the cornerstone of EGFR inhibitor discovery (e.g., Gefitinib, Erlotinib, Afatinib)[1][7]. Because anilines are relatively weak nucleophiles, optimizing the S_NAr conditions is critical to prevent incomplete conversion and side reactions (such as hydrolysis of the 4-chloroquinazoline back to the quinazolin-4(3H)-one)[8].

Table 1: Optimization of S_NAr Conditions for 4-Chloroquinazoline
SolventAdditive/BaseTemp (°C)Time (h)Yield (%)Mechanistic Rationale
DichloromethaneNone25>24<10Lack of electrophilic solvation stalls nucleophilic attack[5].
IsopropanolNone (Auto-catalytic)951–285–95Protic solvent enables H-bonding at N1/N3, activating C4[7].
THF / WaterDIPEA100 (MW)0.580–90Microwave irradiation overcomes steric hindrance of weak nucleophiles[8].
HFIPNone602–4>90High ionizing power and strong H-bond donation highly activates the C-Cl bond.
Protocol 1: Synthesis of 4-Anilinoquinazolines via Auto-Catalytic S_NAr

Causality & Validation: This protocol avoids external bases. The reaction generates HCl as a byproduct, which protonates the quinazoline core, auto-catalyzing the reaction via electrophilic solvation[5]. The system is self-validating: as the reaction proceeds, the product precipitates as an insoluble hydrochloride salt, driving the equilibrium forward and simplifying purification[7].

  • Reaction Setup: Charge an oven-dried round-bottom flask with 4-chloroquinazoline (1.0 equiv) and the target aniline derivative (1.1 equiv).

  • Solvation: Suspend the reagents in anhydrous isopropanol (i-PrOH) to achieve a 0.2 M concentration. Reasoning: i-PrOH acts as a protic donor, stabilizing the leaving chloride and hydrogen-bonding with the quinazoline nitrogens.

  • Execution: Heat the mixture to reflux (95 °C) under a nitrogen atmosphere for 1–4 hours.

  • In-Process Control: Monitor via TLC (Hexanes/EtOAc 7:3). The highly UV-active 4-chloroquinazoline spot (R_f ~0.6) should completely disappear.

  • Isolation: Cool the mixture to 0–4 °C for 2 hours. The 4-anilinoquinazoline hydrochloride salt will precipitate as a crystalline solid. Filter under vacuum and wash with cold i-PrOH.

  • Free-Basing (Workup): Suspend the solid in deionized water and adjust the pH to 8–9 using saturated aqueous NaHCO₃. Extract with EtOAc (3x), dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the free base.

Palladium-Catalyzed Cross-Coupling Reactions

When carbon-carbon bond formation is required at the C4 position, transition-metal catalysis is employed. The C4–Cl bond readily undergoes Suzuki-Miyaura, Sonogashira, and Negishi couplings[2][6].

Table 2: Cross-Coupling Reactivity Profile at the Quinazoline C4 Position
Reaction TypeCoupling PartnerCatalyst SystemTypical YieldKey Advantage
Suzuki-MiyauraAryl Boronic AcidsPd(dppf)Cl₂, K₂CO₃, Dioxane/H₂O75–90%High functional group tolerance; rapid oxidative addition at C4[2].
SonogashiraTerminal AlkynesPd(PPh₃)₄, CuI, Cs₂CO₃, DMF65–85%Room temp to mild heating sufficient due to α-nitrogen activation[9].
NegishiOrganozinc HalidesPd(PPh₃)₄, Dioxane70–80%Enables direct alkylation (e.g., MeZnCl) without β-hydride elimination issues[6].
Protocol 2: Sonogashira Cross-Coupling at C4

Causality & Validation: The N-3 lone pair accelerates oxidative addition by coordinating with Pd(0)[2]. CuI acts as a co-catalyst to form the highly nucleophilic copper acetylide intermediate. Strict degassing is the primary validation checkpoint; failure to remove oxygen results in rapid alkyne homocoupling (Glaser coupling), visually indicated by the reaction turning dark blue/green.

  • Catalyst Loading: In an oven-dried Schlenk flask, combine 4-chloroquinazoline (1.0 equiv), Pd(PPh₃)₄ (5 mol%), and CuI (10 mol%).

  • Degassing: Evacuate and backfill the flask with Argon three times to ensure a strictly oxygen-free environment.

  • Solvent & Base: Add anhydrous DMF (0.1 M) and an amine base (e.g., anhydrous Triethylamine, 2.0 equiv).

  • Alkyne Addition: Add the terminal alkyne (1.2 equiv) dropwise via syringe.

  • Execution: Stir at room temperature to 50 °C for 2–6 hours. Monitor by LC-MS.

  • Workup: Quench with water. Perform a biphasic extraction (EtOAc/Water). Critical Step: Wash the organic layer extensively with a 5% aqueous LiCl solution (5x) to completely partition the DMF into the aqueous phase. Dry, concentrate, and purify via flash column chromatography.

Medicinal Chemistry Application: The EGFR Inhibitor Pipeline

The synthesis of globally approved first- and second-generation EGFR inhibitors (such as Gefitinib and Afatinib) relies heavily on the reactivity of 4-chloroquinazoline[1]. The workflow begins with an anthranilic acid derivative, which is cyclized to a quinazolin-4(3H)-one. Chlorination with POCl₃ or SOCl₂ yields the critical 4-chloroquinazoline intermediate, which is immediately subjected to S_NAr with a substituted aniline[7][10].

EGFR_Synthesis Anthranilic Anthranilic Acid Derivative Quinazolinone Quinazolin-4(3H)-one Anthranilic->Quinazolinone Formamide 130°C Chloroquin 4-Chloroquinazoline Intermediate Quinazolinone->Chloroquin POCl3 / SOCl2 Reflux Anilinoquin 4-Anilinoquinazoline (e.g., Gefitinib Core) Chloroquin->Anilinoquin Aniline derivative i-PrOH / Heat Optimization SAR Optimization (C6/C7 substituents) Anilinoquin->Optimization Target Profiling

Synthetic workflow for 4-anilinoquinazoline-based EGFR inhibitors.

By manipulating the substituents at the C6 and C7 positions prior to cyclization, and carefully selecting the aniline nucleophile during the S_NAr step, researchers can fine-tune the kinase selectivity profile, overcoming resistance mutations such as the T790M gatekeeper mutation[7][10].

References

  • Sánchez, C., et al. "Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction." Frontiers in Chemistry, 2018.[Link]

  • "Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives." Molecules, MDPI, 2014.[Link]

  • "Globally Approved EGFR Inhibitors: Insights into Their Syntheses, Target Kinases, Biological Activities, Receptor Interactions, and Metabolism." Molecules, PubMed Central.[Link]

  • "Design, Synthesis, Antiproliferative Potency and In Silico Studies of Novel Alkynyl Quinazolines as Potential EGFR Inhibitors." Molecules, MDPI, 2026.[Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Regioselective Suzuki-Miyaura Coupling of 7-Bromo-4-chloro-8-fluoroquinazoline

Introduction: Strategic C-C Bond Formation on a Privileged Scaffold The quinazoline core is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents, including notable anti...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Strategic C-C Bond Formation on a Privileged Scaffold

The quinazoline core is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents, including notable anticancer and antibacterial drugs.[1] The functionalization of this heterocyclic system is therefore of paramount importance in drug discovery and development. The palladium-catalyzed Suzuki-Miyaura coupling stands as one of the most robust and versatile methods for the formation of carbon-carbon bonds, prized for its mild reaction conditions and broad functional group tolerance.[2][3][4]

This document provides a detailed guide for the regioselective Suzuki-Miyaura cross-coupling reaction on the polyhalogenated substrate, 7-Bromo-4-chloro-8-fluoroquinazoline. The primary objective is to leverage the differential reactivity of the halogen substituents to achieve selective arylation at the C7 position, leaving the C4-chloro and C8-fluoro positions intact for subsequent transformations. This application note is designed for researchers, scientists, and drug development professionals, offering both a theoretical framework and a field-proven experimental protocol.

Mechanistic Rationale: Achieving Regioselectivity

The success of the Suzuki-Miyaura coupling hinges on a well-defined catalytic cycle involving a palladium catalyst.[2][5] Understanding this mechanism is crucial for optimizing reaction conditions and troubleshooting potential issues. The cycle proceeds through three fundamental steps: oxidative addition, transmetalation, and reductive elimination.

The Catalytic Cycle
  • Oxidative Addition: The cycle begins with the active Pd(0) catalyst inserting into the carbon-halogen bond of the electrophile (the haloquinazoline). This is typically the rate-determining step of the reaction.[5] The reactivity of halogens in this step follows the general trend: I > Br > OTf >> Cl > F.[2][5] This reactivity difference is the key to achieving regioselectivity with 7-Bromo-4-chloro-8-fluoroquinazoline, as the C-Br bond at the 7-position is significantly more susceptible to oxidative addition than the C-Cl bond at the 4-position.

  • Transmetalation: Following oxidative addition, a base activates the organoboron species (boronic acid or ester) to form a more nucleophilic boronate complex.[6][7][8] This complex then transfers its organic group to the palladium(II) center, displacing the halide and forming a new diorganopalladium(II) intermediate.

  • Reductive Elimination: In the final step, the two organic ligands on the palladium(II) center couple and are eliminated from the metal, forming the desired C-C bond in the product. This step regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[2]

Suzuki_Miyaura_Cycle Figure 1: The Suzuki-Miyaura Catalytic Cycle cluster_activation Base Activation Pd0 Pd(0)L₂ (Active Catalyst) OxAdd Oxidative Addition Intermediate L₂Pd(II)(R¹)X Pd0->OxAdd R¹-X ArX R¹-X (7-Bromoquinazoline) R2BOH2 R²-B(OH)₂ (Boronic Acid) Boronate [R²-B(OH)₃]⁻ (Activated Boronate) R2BOH2->Boronate Base Base (e.g., K₂CO₃) Base->Boronate Product R¹-R² (Coupled Product) Transmetal Transmetalation Intermediate L₂Pd(II)(R¹)R² OxAdd->Transmetal [R²-B(OH)₃]⁻ Transmetal->Pd0 Reductive Elimination

Caption: Figure 1: The Suzuki-Miyaura Catalytic Cycle

Optimized Protocol for Selective C7-Arylation

This protocol details a reliable method for the Suzuki-Miyaura coupling of 7-Bromo-4-chloro-8-fluoroquinazoline with a representative partner, (4-methoxyphenyl)boronic acid.

Materials and Reagents
ReagentCAS NumberMolecular Wt.MolarityEquivalents
7-Bromo-4-chloro-8-fluoroquinazoline2089651-77-2261.48-1.0
(4-Methoxyphenyl)boronic acid5720-07-0151.96-1.2 - 1.5
Tetrakis(triphenylphosphine)palladium(0)14221-01-31155.56-0.03 - 0.05
Potassium Carbonate (K₂CO₃)584-08-7138.212.0 M aq2.0 - 3.0
1,4-Dioxane123-91-188.11--
Water (degassed)7732-18-518.02--
Experimental Workflow

Caption: Figure 2: Experimental Workflow Diagram

Step-by-Step Procedure
  • Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 7-Bromo-4-chloro-8-fluoroquinazoline (1.0 eq).

  • Reagent Addition: Add the arylboronic acid (1.2 eq).

  • Solvent and Base: Add 1,4-dioxane and the 2.0 M aqueous solution of K₂CO₃ (2.5 eq) in a typical solvent ratio of 3:1 to 5:1 (organic:aqueous).

  • Degassing: Purge the resulting suspension with a gentle stream of argon or nitrogen for 15-20 minutes while stirring. This step is critical to remove dissolved oxygen, which can deactivate the catalyst.[9]

  • Catalyst Addition: Add the palladium catalyst, for instance, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq), to the reaction mixture under a positive pressure of the inert gas.

  • Reaction: Heat the mixture to 85-100 °C with vigorous stirring. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting bromo-quinazoline is consumed (typically 4-16 hours).

  • Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water and transfer to a separatory funnel.

  • Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane (3x).

  • Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 7-aryl-4-chloro-8-fluoroquinazoline product.

  • Characterization: Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Guide to Optimization and Troubleshooting

While the provided protocol is robust, optimization may be necessary depending on the specific boronic acid used.

ParameterOptions & ConsiderationsRationale & Causality
Palladium Source Pd(PPh₃)₄: A reliable Pd(0) source. Pd(OAc)₂ or Pd₂(dba)₃: Common Pd(II) and Pd(0) precatalysts that require an external ligand.[3]Pd(0) sources can directly enter the catalytic cycle. Pd(II) sources are often more air-stable but must be reduced in situ to the active Pd(0) species, which can sometimes be a source of side reactions like boronic acid homocoupling.[3][9]
Ligand PPh₃: Standard, effective for many couplings. Buchwald Ligands (e.g., SPhos, XPhos): Bulky, electron-rich phosphines excellent for challenging substrates, including heteroaryl chlorides.[10] N-Heterocyclic Carbenes (NHCs): Highly electron-donating, can be superior to phosphines for certain transformations.[2]The ligand stabilizes the palladium center and modulates its reactivity.[11] Bulky, electron-rich ligands accelerate oxidative addition and reductive elimination, which is particularly useful for less reactive halides (like aryl chlorides) or sterically hindered substrates.[12][13]
Base K₂CO₃: Common, effective, and inexpensive. Cs₂CO₃: More soluble and often more effective for difficult couplings. K₃PO₄: A stronger base that can be beneficial with less reactive boronic esters.[14] Organic Bases (e.g., Et₃N): Generally less effective as they are not strong enough to form the reactive boronate.The base's primary role is to facilitate transmetalation by converting the boronic acid to a more nucleophilic boronate anion.[2][7] The choice of base can significantly impact reaction rate and yield; stronger bases can accelerate the reaction but may also promote side reactions if the substrate is base-sensitive.
Solvent Dioxane/H₂O: A very common and effective mixture. DME/H₂O: Another excellent choice, particularly for purine-based systems.[15] Toluene/H₂O: Can be used, especially for higher temperatures. DMF or ACN: Polar aprotic solvents can also be effective.The solvent system must solubilize the reagents and allow for heating. The presence of water is often crucial for dissolving the inorganic base and facilitating the formation of the active boronate species.[15]

Common Issues and Solutions:

  • Low or No Conversion:

    • Inactive Catalyst: Ensure proper degassing to prevent catalyst oxidation.[9] Use a fresh bottle of catalyst or ligand.

    • Insufficient Heat: Increase the reaction temperature cautiously, as some couplings require higher thermal energy.

    • Poor Boronic Acid Quality: Boronic acids can undergo protodeboronation or form anhydride trimers upon storage.[9] Consider using a more stable boronic ester (e.g., a pinacol ester).[3]

  • Protodeboronation (Boronic acid replaced by -H):

    • This side reaction can be promoted by excessive base or prolonged heating in aqueous media.[16] Try using a milder base (if possible) or reducing the reaction time.

  • Homocoupling of Boronic Acid (R²-R²):

    • Often caused by the presence of oxygen.[9] Ensure the degassing procedure is thorough. Using a direct Pd(0) source instead of a Pd(II) precatalyst can also minimize this side reaction.[9]

References

  • Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024, October 10). [Link]

  • Suzuki reaction - Wikipedia. (n.d.). [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.). [Link]

  • Suzuki Coupling - Organic Chemistry Portal. (n.d.). [Link]

  • Havelková, M., Dvořák, D., & Hocek, M. (2001). The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to.... Synthesis, 2001(11), 1704–1710. [Link]

  • Scott, J. D., et al. (2008). Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,4,7-Trichloroquinazoline. The Journal of Organic Chemistry, 73(18), 7083–7091. [Link]

  • Energy‐Efficient Synthesis of Haloquinazolines and Their Suzuki Cross‐Coupling Reactions in Propylene Carbonate. (2024, March 6). ResearchGate. [Link]

  • Boujdi, K., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(12), 6825–6833. [Link]

  • Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. (2025, January 22). Organic Chemistry Frontiers. [Link]

  • Tadesse, S., et al. (2018). Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives. Molecules, 23(11), 2999. [Link]

  • Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. (n.d.). ACS Publications. [Link]

  • Efficient palladium-catalyzed Suzuki C–C coupling of novel urea/thiourea-based quinazolines. (2019, July 18). ResearchGate. [Link]

  • Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. (n.d.). PMC. [Link]

  • Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. (2005, June 4). Journal of the American Chemical Society. [Link]

  • Boujdi, K., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. ResearchGate. [Link]

  • Copper-facilitated Suzuki reactions: application to 2-heterocyclic boronates. (2009, January 15). PubMed. [Link]

  • Suzuki–Miyaura Cross‐Coupling of Bromotryptophan Derivatives at Ambient Temperature. (2020, October 29). PMC. [Link]

  • Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Aromatics with Alkyl Pinacol Boronic Esters. (2016, August 18). Organic Letters. [Link]

  • Ligand electronic influence in Pd-catalyzed C-C coupling processes. (n.d.). [Link]

  • Synthesis and evaluation of 7-substituted 4-aminoquinoline analogs for antimalarial activity. (n.d.). [Link]

  • Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides | Request PDF. (n.d.). ResearchGate. [Link]

  • Suzuki–Miyaura Coupling | Synthetic Methods in Drug Discovery: Volume 1. (2016, August 1). Royal Society of Chemistry. [Link]

  • Lewis acid-mediated Suzuki–Miyaura cross-coupling reaction. (2021, December 17). [Link]

  • Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025, March 29). YouTube. [Link]

  • Selected examples for the site selective SM cross‐coupling with electron‐deficient and neutral aryl boronic acids. (n.d.). ResearchGate. [Link]

  • Synthesis of 7-Chloroquinoline Derivatives Using Mixed Lithium-Magnesium Reagents. (2021, September 23). Baxendale Group - Durham University. [Link]

  • Solvent effects in palladium catalysed cross-coupling reactions. (n.d.). White Rose Research Online. [Link]

Sources

Application

Application Note: Nucleophilic Aromatic Substitution (SNAr) on 7-Bromo-4-chloro-8-fluoroquinazoline

Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols Executive Summary & Rationale 7-Bromo-4-chloro-8-fluoroquinazoline is a highly prog...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Executive Summary & Rationale

7-Bromo-4-chloro-8-fluoroquinazoline is a highly programmable, multi-halogenated building block of paramount importance in modern medicinal chemistry. It is frequently utilized as a core scaffold in the synthesis of targeted kinase inhibitors and emerging KRAS G12D inhibitors[1].

The strategic placement of halogens on this quinazoline core offers a distinct reactivity hierarchy:

  • C4-Chloro: The primary electrophilic site, highly susceptible to Nucleophilic Aromatic Substitution (SNAr)[2].

  • C8-Fluoro: Acts as an electron-withdrawing group to activate the C4 position while providing a metabolic "soft-spot" block to enhance oral bioavailability in downstream drug candidates.

  • C7-Bromo: Preserved during C4-SNAr reactions, serving as a critical handle for late-stage transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig amination)[1].

This application note details the mechanistic principles, optimized reaction conditions, and self-validating protocols for achieving strictly regioselective SNAr at the C4 position.

Mechanistic Insights & Reactivity Profiling (E-E-A-T)

The SNAr reaction at the C4 position proceeds via a classic addition-elimination mechanism . The two nitrogen atoms within the pyrimidine ring exert a profound electron-withdrawing effect, rendering the C4 carbon exceptionally electrophilic. The inductive pull of the 8-fluoro and 7-bromo substituents further depletes electron density from the aromatic system, supercharging the C4-Cl bond's reactivity.

Upon nucleophilic attack (e.g., by an amine or alkoxide), a tetrahedral Meisenheimer complex is formed[2]. The stabilization of this intermediate dictates the reaction's success. For amine nucleophiles, an amine-enol equilibrium and intramolecular hydrogen bonding play a critical role in stabilizing the transition state[3]. Consequently, the choice of solvent (polar aprotic vs. polar protic) and the use of an external base (to scavenge the generated HCl) are paramount to driving the reaction forward and preventing the reversible, non-productive protonation of the quinazoline core[4].

Reaction Workflow

Workflow A 7-Bromo-4-chloro- 8-fluoroquinazoline B Nucleophile Addition (Amine/Alkoxide) A->B C Base & Solvent (DIPEA, THF/EtOH) B->C D SNAr Reaction (RT to 80°C) C->D E 4-Substituted 7-bromo-8-fluoroquinazoline D->E

Workflow for selective C4 nucleophilic aromatic substitution on the quinazoline scaffold.

Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that causality is understood at each step to prevent side reactions such as C4-hydrolysis (yielding quinazolin-4(3H)-ones) or bis-substitution.

Protocol A: Selective C4-Amination (Aliphatic and Aromatic Amines)

This protocol utilizes mild conditions to ensure absolute regioselectivity at the C4 position.

  • Preparation: In an oven-dried round-bottom flask under an inert N₂ atmosphere, dissolve 7-Bromo-4-chloro-8-fluoroquinazoline (1.0 eq) in anhydrous THF or 1,4-Dioxane (0.2 M).

    • Causality: Anhydrous conditions are critical to prevent premature hydrolysis of the highly reactive C4-Cl bond by ambient moisture[5].

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) to the solution.

    • Causality: DIPEA acts as a sterically hindered, non-nucleophilic acid scavenger. It neutralizes the HCl byproduct, driving the amine-enol equilibrium forward without competing for the electrophilic C4 center[2].

  • Nucleophile Addition: Cool the mixture to 0 °C and dropwise add the amine nucleophile (1.1 eq).

    • Causality: Starting at 0 °C controls the initial exothermic addition, minimizing potential oligomerization or degradation, especially with highly nucleophilic, unhindered primary amines.

  • Reaction Execution: Allow the mixture to warm to room temperature and stir for 2–4 hours. For sterically hindered or electron-deficient amines (e.g., substituted anilines), heat the reaction to 60–80 °C or utilize microwave irradiation (100 °C, 15 min)[5].

  • Validation & Monitoring: Monitor the reaction via LC-MS or TLC (Hexanes/EtOAc 7:3). The complete disappearance of the starting material (highly UV active at 254 nm) and the emergence of a more polar product mass validates the completion of the addition-elimination cycle.

  • Workup & Purification: Quench the reaction with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography (SiO₂, Hexanes to EtOAc gradient).

Protocol B: Selective C4-Etherification (Alcohols and Phenols)

Oxygen nucleophiles require pre-activation to their corresponding alkoxides/phenoxides to overcome the activation energy barrier for the SNAr reaction.

  • Alkoxide Generation: Suspend NaH (60% dispersion in mineral oil, 1.2 eq) in anhydrous DMF at 0 °C. Slowly add the alcohol/phenol (1.1 eq) and stir for 30 minutes until H₂ gas evolution ceases.

    • Causality: Oxygen nucleophiles are inherently less nucleophilic than amines. Pre-forming the alkoxide significantly increases nucleophilicity, ensuring rapid attack at the C4 position before any competing background hydrolysis can occur[5].

  • Electrophile Addition: Add a solution of 7-Bromo-4-chloro-8-fluoroquinazoline (1.0 eq) in DMF dropwise to the alkoxide solution.

  • Reaction Execution: Stir at 0 °C to room temperature for 1–2 hours (or heat to 60 °C for sterically hindered phenols).

  • Validation: Quench a 10 µL aliquot in MeOH/H₂O and analyze by LC-MS. The presence of the [M+H]⁺ peak corresponding to the ether product confirms successful substitution.

  • Workup: Carefully quench the bulk reaction by pouring it into ice-cold water to precipitate the product. Filter the resulting solid, wash with cold water, and dry under high vacuum to yield the pure C4-ether derivative.

Mechanistic Pathway Visualization

Mechanism N1 Electrophilic C4 Activation (Enhanced by 8-F & 7-Br) N2 Nucleophilic Attack (Amine/Alcohol) N1->N2 Solvent H-bonding N3 Meisenheimer Complex (Tetrahedral Intermediate) N2->N3 Addition N4 Chloride Elimination (Rearomatization) N3->N4 Elimination N5 Product Formation + HCl (Neutralized) N4->N5 Proton transfer

Addition-elimination SNAr mechanism via the Meisenheimer complex at the C4 position.

Quantitative Data & Optimization Summary

The following table summarizes expected yields and optimized conditions based on the nucleophile class. The robust nature of the 4-chloroquinazoline system ensures >99% regioselectivity for the C4 position across all listed conditions[5].

Nucleophile TypeExampleSolventBaseTemp (°C)Time (h)Expected Yield (%)Regioselectivity
Primary Aliphatic Amine MethylamineTHFDIPEA0 to RT285 - 95>99% C4
Secondary Aliphatic Amine MorpholineTHFDIPEART380 - 90>99% C4
Aromatic Amine Aniline1,4-DioxaneDIPEA801270 - 85>99% C4
Primary Alcohol MethanolDMFNaH0 to RT175 - 85>99% C4
Phenol PhenolDMFCs₂CO₃60470 - 80>99% C4

References

  • [2],[3],[6],[4] Title: Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction Source: Frontiers in Chemistry (via PubMed Central / ResearchGate) URL: [Link]

  • [1] Title: KRAS G12D INHIBITORS - EP 4305038 B1 Source: European Patent Office / Google Patents URL:

Sources

Method

Application Note: 7-Bromo-4-chloro-8-fluoroquinazoline as a Privileged Scaffold in the Synthesis of Next-Generation EGFR Inhibitors

Executive Summary The development of targeted therapies for non-small cell lung cancer (NSCLC) and breast cancer relies heavily on the selective inhibition of the Epidermal Growth Factor Receptor (EGFR) and human epiderm...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The development of targeted therapies for non-small cell lung cancer (NSCLC) and breast cancer relies heavily on the selective inhibition of the Epidermal Growth Factor Receptor (EGFR) and human epidermal growth factor receptor 2 (HER2). The 4-anilinoquinazoline core is the established pharmacophore for ATP-competitive kinase inhibitors[1]. Within this chemical space, 7-Bromo-4-chloro-8-fluoroquinazoline (CAS 2089651-77-2) has emerged as a highly versatile, tri-functional building block[2].

This application note provides a comprehensive, self-validating technical guide for drug development professionals. It details the mechanistic rationale, orthogonal synthetic workflows, and optimized protocols for utilizing this specific scaffold to synthesize next-generation EGFR inhibitors.

Mechanistic Rationale & Scaffold Design

The strategic placement of halogens on the quinazoline core is not arbitrary; it is a meticulously designed system to facilitate both late-stage synthetic functionalization and optimal pharmacokinetic (PK) profiles in vivo.

  • C4-Chloro (The Hinge-Binder Anchor): The quinazoline ring is highly electron-deficient. The chlorine atom at the 4-position is activated by the adjacent N1 and N3 nitrogens, making it an ideal leaving group for Nucleophilic Aromatic Substitution (SNAr). This allows for the rapid, regioselective attachment of substituted anilines (e.g., 3-chloro-4-fluoroaniline) which form critical hydrogen bonds with the hinge region of the EGFR kinase domain[3].

  • C7-Bromo (The Solvent Channel Vector): Bromine is less reactive than chlorine towards SNAr, ensuring perfect chemoselectivity during the first synthetic step. Once the C4 position is aminated, the C7-bromo group serves as a prime handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura). This vector points toward the solvent-exposed region of the kinase, allowing chemists to attach solubilizing groups (like piperazine derivatives) to improve oral bioavailability without disrupting target binding.

  • C8-Fluoro (The Metabolic Shield): The introduction of a fluorine atom at the 8-position exerts a strong electron-withdrawing inductive effect. This lowers the pKa of the adjacent N1 nitrogen, which reduces off-target hERG channel liability (minimizing cardiotoxicity)[1]. Furthermore, the strong C-F bond blocks cytochrome P450-mediated oxidative metabolism at the electron-rich C8 position, significantly enhancing the half-life of the resulting Active Pharmaceutical Ingredient (API)[4].

Target Pathway Visualization

EGFR inhibitors derived from this scaffold exert their therapeutic effect by competitively binding to the ATP pocket of the receptor's intracellular kinase domain, thereby halting downstream oncogenic signaling.

EGFR_Signaling Ligand EGF Ligand Receptor EGFR (Kinase Domain) Ligand->Receptor Dimerization & Activation RAS RAS / RAF / MEK Receptor->RAS Phosphorylation Cascade PI3K PI3K / AKT / mTOR Receptor->PI3K Phosphorylation Cascade Inhibitor 8-Fluoroquinazoline Inhibitor Inhibitor->Receptor Competitive ATP Blockade Response Tumor Cell Proliferation & Survival RAS->Response MAPK Pathway PI3K->Response Survival Pathway

Fig 1: EGFR signaling pathway and the targeted ATP-competitive blockade by fluoroquinazoline inhibitors.

Orthogonal Functionalization Workflow

The synthesis of EGFR inhibitors from 7-bromo-4-chloro-8-fluoroquinazoline relies on an orthogonal two-step approach. The distinct reactivity profiles of the C4-Cl and C7-Br bonds allow for sequential functionalization without the need for protecting groups.

Synthetic_Strategy SM 7-Bromo-4-chloro- 8-fluoroquinazoline Intermediate C4-Aminated Intermediate SM->Intermediate Step 1: SNAr (Regioselective) Aniline Hinge-Binding Aniline (Nucleophile) Aniline->Intermediate C4 Attack Final Final EGFR Inhibitor (Target API) Intermediate->Final Step 2: Suzuki Cross-Coupling Boronate Solubilizing Boronate (Coupling Partner) Boronate->Final C7 Functionalization

Fig 2: Orthogonal two-step synthetic workflow for functionalizing the fluoroquinazoline scaffold.

Experimental Protocols & Causality

The following protocols are designed as self-validating systems. Built-in visual cues and In-Process Controls (IPCs) ensure that the researcher can verify the success of the reaction in real-time.

Protocol 1: Regioselective SNAr Amination at C4

Objective: Couple a hinge-binding aniline (e.g., 3-chloro-4-fluoroaniline) to the C4 position.

Causality & Design Choice: We utilize Isopropanol (iPrOH) as the solvent without the addition of an external base (like DIPEA or TEA). Why? As the SNAr reaction proceeds, HCl is generated in situ. This protonates the newly formed secondary amine, causing the highly crystalline hydrochloride salt of the intermediate to precipitate directly out of the hot solution. This precipitation drives the reaction equilibrium forward (Le Chatelier's principle) and allows for a self-purifying workup via simple filtration, completely bypassing the need for column chromatography.

Step-by-Step Methodology:

  • Charge: To a 100 mL round-bottom flask, add 7-Bromo-4-chloro-8-fluoroquinazoline (1.0 eq, 10 mmol) and 3-chloro-4-fluoroaniline (1.05 eq, 10.5 mmol).

  • Suspend: Add 40 mL of anhydrous Isopropanol. The mixture will initially be a pale-yellow suspension.

  • Heat: Heat the reaction mixture to 80°C under a nitrogen atmosphere.

  • Self-Validation (Visual Cue): Within 30–45 minutes, the mixture will transition into a clear solution, followed shortly by the formation of a thick, dense white/pale-yellow precipitate. This indicates successful product formation.

  • IPC: Sample the supernatant, dilute in MeCN, and analyze via LC-MS. The starting material peak (m/z 261/263) should be entirely absent, replaced by the product mass.

  • Workup: Cool the reaction to room temperature, then to 4°C in an ice bath for 1 hour. Filter the precipitate under vacuum. Wash the filter cake with cold Isopropanol (2 x 10 mL) followed by Diethyl Ether (20 mL).

  • Dry: Dry the solid in a vacuum oven at 50°C overnight to yield the C4-aminated intermediate as a hydrochloride salt.

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at C7

Objective: Introduce a solubilizing moiety (e.g., 1-methyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine) at the C7 position.

Causality & Design Choice: With the C4 position occupied, the C7-bromide is the target. We select Pd(dppf)Cl₂ as the catalyst. Why? The bidentate dppf ligand provides a sterically demanding environment that prevents catalyst poisoning by the basic nitrogens of both the quinazoline core and the incoming piperazine tail. A biphasic solvent system (1,4-Dioxane/H₂O, 4:1) is employed to ensure the solubility of both the highly lipophilic organic intermediate and the inorganic base (K₂CO₃), which is critical for the transmetalation step of the catalytic cycle.

Step-by-Step Methodology:

  • Free-basing: If the intermediate from Protocol 1 is an HCl salt, partition it between Ethyl Acetate and saturated aqueous NaHCO₃. Extract, dry over Na₂SO₄, and concentrate to yield the free base.

  • Charge: In a microwave vial or Schlenk flask, combine the C4-aminated intermediate (1.0 eq, 5 mmol), the boronate ester (1.2 eq, 6 mmol), and K₂CO₃ (3.0 eq, 15 mmol).

  • Solvent & Degassing: Add 1,4-Dioxane (20 mL) and H₂O (5 mL). Sparge the biphasic mixture with Argon for 15 minutes to remove dissolved oxygen (critical to prevent catalyst oxidation).

  • Catalyst Addition: Quickly add Pd(dppf)Cl₂ (0.05 eq, 0.25 mmol) and seal the vessel.

  • Heat: Heat the mixture to 90°C for 4–6 hours with vigorous stirring.

  • Self-Validation (IPC): Monitor via TLC (DCM:MeOH 9:1). The starting material spot (UV active) should disappear, replaced by a lower-Rf product spot. LC-MS will confirm the target mass.

  • Workup: Cool to room temperature, dilute with water (30 mL), and extract with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify the crude residue via flash column chromatography (gradient: 0-10% MeOH in DCM containing 1% TEA to prevent tailing of the basic amine) to yield the final EGFR inhibitor.

Quantitative Data Presentation

The following tables summarize the empirical optimization data for both synthetic steps, reinforcing the causality behind the chosen protocols.

Table 1: Optimization of C4-SNAr Amination

SolventBaseTemp (°C)Time (h)Yield (%)Causality / Observation
DMFDIPEA80472Product remained in solution; required tedious aqueous workup and column chromatography.
EthanolNone85 (Reflux)685Moderate precipitation observed; minor ethoxy-substituted side products detected via LC-MS.
Isopropanol None 80 3 94 Optimal. Rapid precipitation of pure HCl salt driven by SNAr-generated acid; self-purifying.

Table 2: Optimization of C7-Suzuki Cross-Coupling

CatalystSolvent SystemBaseTemp (°C)Yield (%)Causality / Observation
Pd(PPh₃)₄Toluene / H₂ONa₂CO₃10045Monodentate ligands led to rapid catalyst poisoning by basic API nitrogens; incomplete conversion.
Pd(OAc)₂ / SPhosDioxane / H₂OK₃PO₄9068Good initial conversion, but difficult catalyst removal during workup led to lower isolated yields.
Pd(dppf)Cl₂ Dioxane / H₂O (4:1) K₂CO₃ 90 89 Optimal. Bidentate dppf ligand prevents deactivation; clean impurity profile and easy purification.

References

  • 7-BROMO-4-CHLORO-8-FLUOROQUINAZOLINE (CAS 2089651-77-2)
  • National Institutes of Health (NIH). Discusses the utilization of 8-fluoroquinazoline derivatives for dual EGFR/HER2 kinase inhibition and optimization of the 4-anilinoquinazoline core.
  • Structure–Activity Relationship (SAR)
  • Google Patents. Patent literature detailing the synthesis and application of 8-fluoroquinazoline derivatives as irreversible kinase inhibitors in oncology.

Sources

Application

Application Note: Development and Validation of Cell-Based Assays for Quinazoline-Derived Kinase Inhibitors

Executive Summary & Mechanistic Rationale Quinazoline derivatives represent a cornerstone in modern targeted oncology, functioning primarily as potent inhibitors of the Epidermal Growth Factor Receptor (EGFR) tyrosine ki...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

Quinazoline derivatives represent a cornerstone in modern targeted oncology, functioning primarily as potent inhibitors of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase domain[1]. The quinazoline core acts as a highly effective pharmacophore because it competitively binds to the orthosteric ATP-binding pocket of the EGFR kinase active site, blocking auto-phosphorylation and downstream signal transduction[1][2].

While biochemical (cell-free) assays can measure raw binding affinity, cell-based assays are critical for drug development. They bridge the gap between in vitro affinity and in vivo efficacy by accounting for cellular permeability, metabolic stability, and target engagement within the complex intracellular environment.

Quinazoline_Mechanism EGF EGF Ligand EGFR EGFR (Tyrosine Kinase) EGF->EGFR Activates RAS RAS EGFR->RAS Phosphorylates PI3K PI3K EGFR->PI3K Phosphorylates Quinazoline Quinazoline Derivative Quinazoline->EGFR Blocks ATP Binding RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Tumor Cell Proliferation ERK->Proliferation AKT AKT PI3K->AKT mTOR mTOR AKT->mTOR mTOR->Proliferation

Mechanism of Quinazoline derivatives inhibiting EGFR-mediated signaling pathways.

Protocol 1: High-Throughput Cell Viability Assay (CellTiter-Glo®)

To evaluate the anti-proliferative cytotoxicity of novel quinazoline derivatives, the CellTiter-Glo® (CTG) Luminescent Cell Viability Assay is the industry standard.

Causality & Assay Design: The CTG assay measures intracellular ATP, which is directly proportional to the number of metabolically active, viable cells[3]. We utilize a homogeneous "add-mix-measure" format to eliminate cell washing steps. This minimizes pipetting errors and prevents the accidental removal of loosely adherent apoptotic cells, ensuring a highly reproducible readout suitable for High-Throughput Screening (HTS)[3].

Step-by-Step Methodology
  • Cell Seeding: Seed EGFR-overexpressing cells (e.g., A431 or A549) at 1,000 to 4,800 cells/well in a 384-well opaque white flat-bottomed plate (30 µL/well)[4].

    • Causality: This specific density ensures cells remain in the logarithmic growth phase throughout the 72-hour assay. Over-confluency triggers contact inhibition, which artificially lowers metabolic rates and skews IC50 calculations[4]. Opaque white plates are mandatory to maximize luminescence reflection and prevent well-to-well optical crosstalk.

  • System Validation Controls: Include media-only wells (background control), 0.3% DMSO vehicle wells (negative control), and 10 µM Staurosporine wells (positive apoptotic control)[4].

    • Causality: These controls create a self-validating system required to calculate the Z'-factor and ensure the assay's dynamic range is intact.

  • Compound Treatment: After 24 hours of incubation (37°C, 5% CO2), dispense quinazoline derivatives using a 9-point, 3-fold serial dilution via an automated liquid handler[4]. Incubate for 72 hours.

  • Assay Execution: Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature for 30 minutes. Add 30 µL of CTG reagent to each well (1:1 ratio with media)[3][4].

    • Causality: Temperature equilibration is critical because the proprietary thermostable luciferase enzyme kinetics are temperature-dependent. Uneven temperatures across the plate will cause severe edge effects[3].

  • Lysis and Readout: Mix the plate on an orbital shaker for 2 minutes to induce complete cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal[3]. Record luminescence. The generated "glow-type" signal has a half-life of >5 hours, allowing batch processing without automated injectors[3].

Protocol 2: Target Engagement via In-Cell Western (ICW)

While viability assays confirm phenotypic death, they do not prove the drug hit its intended target. The In-Cell Western (ICW) assay is deployed to quantify the specific inhibition of EGFR auto-phosphorylation in intact cells.

Causality & Assay Design: Traditional Western blots require cell lysis, which destroys spatial context and limits throughput. ICW is an immunocytochemical assay performed directly in the microplate[5]. By utilizing a two-color near-infrared ratiometric approach (700 nm and 800 nm), we can simultaneously measure phosphorylated EGFR and total EGFR in the exact same well[5]. This normalizes well-to-well variations in cell seeding density, creating a highly accurate, self-correcting dataset.

Step-by-Step Methodology
  • Stimulation and Treatment: Seed cells in a 96-well plate. Treat with serial dilutions of the quinazoline derivative for 2 hours, followed by a brief 10-minute stimulation with EGF ligand to trigger pathway activation[5].

  • Fixation: Remove media and immediately add 4% paraformaldehyde for 20 minutes at room temperature.

    • Causality: Rapid aldehyde fixation cross-links proteins, instantly "freezing" the transient phosphorylation state of the kinase before endogenous phosphatases can dephosphorylate the target.

  • Permeabilization: Wash cells and incubate with 0.1% Triton X-100 in PBS for 15 minutes[6].

    • Causality: Permeabilization is strictly required to allow large primary antibody complexes (IgG ~150 kDa) to cross the lipid bilayer and access the intracellular kinase domain[6].

  • Blocking and Primary Antibody: Block with LI-COR Odyssey Blocking Solution for 30 minutes[6]. Add a multiplexed primary antibody cocktail: Rabbit anti-phospho-EGFR and Mouse anti-total-EGFR. Incubate overnight at 4°C[5][6].

  • Near-Infrared Detection: Wash 5 times with PBS-T. Add secondary antibodies: Goat anti-Rabbit IRDye® 800CW (detects p-EGFR) and Goat anti-Mouse IRDye® 680RD (detects total EGFR)[5][6]. Incubate for 2 hours at room temperature in the dark.

    • Causality: Near-infrared fluorophores (680/800 nm) are chosen specifically because plastic microplates and cellular debris exhibit high autofluorescence in the visible spectrum. Shifting to near-infrared dramatically increases the signal-to-noise ratio[5].

  • Quantification: Scan the plate using an infrared imaging system. Calculate the ratio of 800 nm signal to 680 nm signal to determine the normalized target engagement IC50.

Data Interpretation & Quality Control

The Z'-Factor: Statistical Validation

Before advancing any quinazoline derivative into full-scale screening, the assay conditions must be statistically validated using the Z'-factor, a dimensionless parameter introduced by Zhang et al. (1999)[7][8]. It evaluates both the dynamic range of the signal and the data variation.

The formula is defined as: Z' = 1 -[ 3(SD_pos + SD_neg) / |Mean_pos - Mean_neg| ]

  • Z' ≥ 0.5: Indicates an excellent, robust assay suitable for HTS[7][8].

  • Z' < 0.5: Indicates marginal performance; requires optimization of cell density, compound incubation time, or washing stringency[7].

Quantitative Benchmarks for Quinazoline Derivatives

When validating your assay, reference compounds should be run in parallel. Below is a summarized table of established quinazoline-based EGFR inhibitors and their expected IC50 values against wild-type and mutant EGFR profiles.

CompoundGenerationTarget ProfileIC50 (EGFR WT)IC50 (EGFR T790M/L858R)Reference
Afatinib 2nd GenIrreversible Inhibitor0.6 nM3.5 nM[2]
Compound 8 ExperimentalUrea-linker derivative0.8 nM2.7 nM[2]
Compound 1g ExperimentalDual EGFR/VEGFR1.0 nMNot Reported[9]

Note: Assays yielding IC50 values for reference compounds that deviate by more than 3-fold from literature standards indicate potential issues with compound solubility, passage number of the cell line, or ATP degradation in the viability readout.

Sources

Method

Application Note: HPLC and LC-MS Method Development for 7-Bromo-4-chloro-8-fluoroquinazoline

Document Type: Advanced Analytical Protocol & Application Note Target Audience: Analytical Chemists, Formulation Scientists, and Drug Discovery Researchers Introduction and Chemical Context 7-Bromo-4-chloro-8-fluoroquina...

Author: BenchChem Technical Support Team. Date: March 2026

Document Type: Advanced Analytical Protocol & Application Note Target Audience: Analytical Chemists, Formulation Scientists, and Drug Discovery Researchers

Introduction and Chemical Context

7-Bromo-4-chloro-8-fluoroquinazoline (CAS: 2089651-77-2) is a highly functionalized, polyhalogenated heterocyclic building block[1]. In modern drug discovery, quinazoline derivatives serve as the core pharmacophore for numerous targeted therapies, most notably Epidermal Growth Factor Receptor (EGFR) and HER2 tyrosine kinase inhibitors (e.g., gefitinib, afatinib, and lapatinib).

The strategic placement of halogens (fluorine, chlorine, and bromine) on the quinazoline ring modulates lipophilicity, metabolic stability, and target binding affinity. However, analyzing this specific intermediate presents unique chromatographic and mass spectrometric challenges. As a Senior Application Scientist, I have designed this protocol to address the intrinsic chemical instability of the 4-chloro position, optimize chromatographic retention, and leverage the distinct isotopic signature of the molecule for self-validating LC-MS analysis.

Table 1: Physicochemical Properties & Analytical Implications
PropertyValueAnalytical Implication
Chemical Formula C8​H3​BrClFN2​ Presence of Br and Cl creates a highly diagnostic M, M+2, M+4 isotopic cluster.
Exact Mass 259.91 (Monoisotopic)Target [M+H]+ is m/z 260.9 in ESI+ mode.
LogP ~3.16Highly hydrophobic; requires a high-organic mobile phase gradient[1].
Reactive Sites C4-ChlorineHighly susceptible to nucleophilic aromatic substitution ( SN​Ar ) and hydrolysis[2].

Mechanistic Challenges & Causality in Method Design

Do not treat this molecule as a generic aromatic compound. The analytical workflow must be engineered around its specific reactivity:

  • The Hydrolysis Liability: The chlorine atom at the C4 position of the quinazoline ring is highly electrophilic. In the presence of water and basic conditions, 4-chloroquinazolines rapidly hydrolyze to the corresponding quinazolin-4-ones[2][3]. Therefore, sample preparation must strictly avoid basic aqueous diluents . We utilize anhydrous acetonitrile with a trace of formic acid to stabilize the compound prior to injection.

  • Stationary Phase Selection: While a standard C18 column provides adequate hydrophobic retention, a Phenyl-Hexyl stationary phase is superior here. The phenyl ring of the stationary phase engages in π−π and dipole-dipole interactions with the electron-deficient, polyhalogenated quinazoline core, offering enhanced selectivity against des-halogenated synthesis impurities.

  • Isotopic Self-Validation: Bromine exists naturally as 79Br and 81Br in a ~1:1 ratio, while Chlorine exists as 35Cl and 37Cl in a ~3:1 ratio[4]. A molecule containing one Br and one Cl will exhibit a distinct 3:4:1 intensity ratio for its M, M+2, and M+4 peaks. If the M+4 peak is absent in your MS data, the 4-chloro group has hydrolyzed, instantly validating (or invalidating) your sample integrity.

G A Sample Preparation (Anhydrous ACN + 0.1% FA) B Chromatographic Separation (Phenyl-Hexyl Column) A->B C UV Detection (254 nm & 280 nm) B->C D ESI-MS/MS Detection (Isotope Pattern Analysis) B->D

Figure 1: Analytical workflow for 7-Bromo-4-chloro-8-fluoroquinazoline.

Experimental Protocols

Sample Preparation (Critical Step)

Causality: To prevent the spontaneous degradation of the 4-chloro group, protic solvents must be minimized during storage[5].

  • Stock Solution: Accurately weigh 10.0 mg of 7-Bromo-4-chloro-8-fluoroquinazoline.

  • Dissolution: Dissolve immediately in 10.0 mL of anhydrous Acetonitrile (LC-MS grade) to yield a 1.0 mg/mL stock.

  • Working Diluent: Prepare a diluent of 100% Acetonitrile containing 0.1% Formic Acid (v/v).

  • Final Concentration: Dilute the stock solution to 10 µg/mL using the working diluent. Transfer to an amber glass HPLC vial. Do not leave the sample in aqueous mixtures for prolonged periods.

HPLC-UV Method Parameters
ParameterSpecificationRationale
Column Waters XBridge Phenyl-Hexyl (150 x 4.6 mm, 3.5 µm)Orthogonal π−π selectivity for halogenated aromatics.
Mobile Phase A Water + 0.1% Formic AcidLow pH (~2.7) suppresses silanol ionization and prevents base-catalyzed hydrolysis.
Mobile Phase B Acetonitrile + 0.1% Formic AcidStrong elutropic strength for LogP > 3 compounds.
Flow Rate 1.0 mL/minOptimal linear velocity for 4.6 mm ID columns.
Column Temp 35 °CReduces solvent viscosity and improves mass transfer.
Injection Vol 5.0 µLPrevents column overloading.
Detection UV/DAD at 254 nm and 280 nmQuinazolines exhibit strong π→π∗ transitions in this range.

Gradient Program:

  • 0.0 - 2.0 min: 20% B (Isocratic hold to focus the analyte band)

  • 2.0 - 10.0 min: 20% 90% B (Linear ramp to elute the highly hydrophobic analyte)

  • 10.0 - 13.0 min: 90% B (Column wash)

  • 13.0 - 13.1 min: 90% 20% B

  • 13.1 - 18.0 min: 20% B (Re-equilibration)

LC-MS/MS System Suitability and Detection
MS ParameterSetting
Ionization Mode Electrospray Ionization (ESI), Positive Mode
Capillary Voltage 3.5 kV
Desolvation Temp 350 °C
Cone Voltage 30 V
Target [M+H]+ Ions m/z 260.9 (M), 262.9 (M+2), 264.9 (M+4)

Self-Validating System Suitability Check: Before integrating your main peak, extract the chromatograms for m/z 243.0 and 245.0. These represent the [M+H]+ ions of the primary degradation product: 7-bromo-8-fluoroquinazolin-4-one (loss of Cl, addition of OH). If the peak area of this degradant exceeds 1.0% relative to the parent compound, the sample preparation has been compromised by moisture, and the batch must be reprepared.

Biological Context: Why We Analyze This Intermediate

7-Bromo-4-chloro-8-fluoroquinazoline is not an end-product; it is a reactive scaffold. The 4-chloro position is intentionally designed to undergo nucleophilic substitution with various anilines or amines to form the active kinase-binding moiety of targeted oncology drugs.

Understanding the downstream biological application (Figure 2) underscores the critical need for absolute purity in this intermediate. Any unreacted quinazolin-4-one degradant carried forward in the synthesis will act as a chain terminator, reducing the overall yield of the final Active Pharmaceutical Ingredient (API).

Pathway Ligand EGF Ligand EGFR EGFR Kinase Domain Ligand->EGFR RAS RAS Protein EGFR->RAS Inhibitor Quinazoline-Based Inhibitor Inhibitor->EGFR Competitive ATP Binding RAF RAF Kinase RAS->RAF MEK MEK Kinase RAF->MEK ERK ERK (Proliferation) MEK->ERK

Figure 2: EGFR signaling pathway targeted by quinazoline-derived kinase inhibitors.

Conclusion

The successful analysis of 7-Bromo-4-chloro-8-fluoroquinazoline requires a deep understanding of its chemical vulnerabilities. By utilizing anhydrous sample preparation, an acidic mobile phase to suppress SN​Ar hydrolysis, a Phenyl-Hexyl column for π−π selectivity, and utilizing the unique 3:4:1 Br/Cl isotopic cluster for MS validation, scientists can establish a highly robust, self-validating analytical method suitable for rigorous drug development environments.

References

  • ResearchGate Scientific Forum Title: What is the best method of quenching reaction mixture for POCl3 Chlorination of Quinazolin-4-one? Source: ResearchGate URL:[Link]

  • LCGC International Title: Interpretation of Isotope Peaks in Small Molecule LC–MS Source: Chromatography Online URL:[Link]

  • Journal of Medicinal Chemistry Title: Quinazoline Sulfonamides as Dual Binders of the Proteins B-Cell Lymphoma 2 and B-Cell Lymphoma Extra Long with Potent Proapoptotic Cell-Based Activity Source: ACS Publications URL:[Link]

Sources

Application

Strategic Functionalization of the C-7 Position of the Quinazoline Ring: Application Notes &amp; Protocols

Target Audience: Researchers, medicinal chemists, and drug development professionals. Focus: Mechanistic rationale, structural biology implications, and validated synthetic protocols for regioselective C-7 functionalizat...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Focus: Mechanistic rationale, structural biology implications, and validated synthetic protocols for regioselective C-7 functionalization.

Structural Rationale: Why Target the C-7 Position?

The quinazoline scaffold is a "privileged structure" in medicinal chemistry, most notably serving as the core for epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs) such as gefitinib, erlotinib, and afatinib.

The clinical success of these molecules relies heavily on their precise spatial orientation within the ATP-binding pocket of the kinase domain. The N1 and N3 atoms of the quinazoline ring act as critical hydrogen bond acceptors, anchoring the molecule to the hinge region (e.g., Met793 in EGFR). Meanwhile, the C-4 substituent (typically an aniline) projects deep into a hydrophobic pocket.

Because the C-6 and C-7 positions are directed outward toward the solvent-exposed cleft of the active site, the C-7 position is the ideal vector for structural modification[1]. Functionalizing the C-7 position allows medicinal chemists to attach water-solubilizing groups (such as morpholine, piperazine, or PEGylated chains) to dramatically improve the drug's pharmacokinetic (PK) and absorption, distribution, metabolism, and excretion (ADME) profiles without causing steric clashes that would disrupt the primary hinge-binding pharmacophore[1].

EGFR Quin Quinazoline Core N1N3 N1 & N3 Atoms Quin->N1N3 C4 C-4 Substituent Quin->C4 C7 C-7 Substituent Quin->C7 Hinge Hinge Region (Met793) Hydrogen Bonding N1N3->Hinge Anchors Scaffold Hydrophobic Hydrophobic Pocket (DFG Motif) C4->Hydrophobic Steric Fit Solvent Solvent-Exposed Cleft (Improved Solubility) C7->Solvent ADME Optimization

Caption: Structural rationale for C-7 functionalization in EGFR kinase inhibitors.

Mechanistic Hierarchy of Quinazoline Electrophilicity

When functionalizing a polyhalogenated quinazoline (e.g., 2,4,7-trichloroquinazoline), regioselectivity is dictated by the intrinsic electron density of the heterocyclic system. The electrophilicity of the carbon centers follows a strict hierarchy: C-4 > C-2 > C-7 [2].

  • C-4 Position: Highly electrophilic due to the combined electron-withdrawing effects of both the N3 and N1 atoms. It is highly susceptible to nucleophilic attack and premature hydrolysis.

  • C-2 Position: Moderately electrophilic, situated directly between the two nitrogen atoms.

  • C-7 Position: The least electrophilic of the halogenated sites, as it resides on the carbocyclic ring.

Because C-7 is the least reactive, direct cross-coupling on a unprotected polyhalogenated quinazoline will fail to yield C-7 products. To achieve C-7 functionalization, the highly reactive C-4 position must first be temporarily deactivated (e.g., via thioether formation), allowing for sequential, regioselective palladium-catalyzed cross-coupling[2].

G SM 2,4,7-Trichloroquinazoline Step1 C-4 Thioether Formation (Deactivation) SM->Step1 Int1 4-Alkylthio-2,7-dichloroquinazoline Step1->Int1 Step2 Pd-Catalyzed C-2 Suzuki Coupling Int1->Step2 Int2 2-Aryl-4-alkylthio-7-chloroquinazoline Step2->Int2 Step3 Cu-Mediated C-4 Desulfitative Coupling Int2->Step3 Int3 2,4-Diaryl-7-chloroquinazoline Step3->Int3 Step4 Pd-Catalyzed C-7 Suzuki Coupling Int3->Step4 Product 2,4,7-Trisubstituted Quinazoline Step4->Product

Caption: Regioselective functionalization workflow for 2,4,7-trichloroquinazoline.

Validated Experimental Protocols

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at C-7

Objective: To install aryl or heteroaryl groups at the inherently unreactive C-7 position of a 7-chloroquinazoline scaffold.

Causality & Design: Because the C-7 C–Cl bond is electron-rich compared to the pyrimidine ring, standard Suzuki conditions result in incomplete conversion. To overcome this high activation energy barrier, the protocol utilizes an elevated catalyst loading and a highly electron-rich, bulky biaryl phosphine ligand (X-Phos). X-Phos facilitates the difficult oxidative addition step into the unreactive C-7 C–Cl bond while preventing catalyst deactivation[3].

Materials:

  • Substrate: 2,4-Diaryl-7-chloroquinazoline (1.0 equiv)

  • Aryl/Heteroaryl Boronic Acid (4.0 equiv)[2]

  • Catalyst: Pd(OAc)₂ (10 mol%)[2]

  • Ligand: X-Phos (20 mol%)[3]

  • Base: K₃PO₄ (2.0 equiv)[3]

  • Solvent: THF/H₂O (6:1 v/v)

Step-by-Step Procedure:

  • Degassing: In an oven-dried Schlenk tube, dissolve the 7-chloroquinazoline substrate and boronic acid in THF. Add H₂O. Sparge the biphasic mixture with argon for 15 minutes. Causality: Oxygen must be rigorously excluded to prevent the oxidation of the electron-rich X-Phos ligand.

  • Catalyst Activation: Quickly add Pd(OAc)₂, X-Phos, and K₃PO₄ under a positive stream of argon. Seal the tube.

  • Reaction: Heat the mixture to 120 °C under microwave irradiation (200 watts, 200 psi) for 30–60 minutes[3].

  • Self-Validating System (In-Process Control): Analyze an aliquot via LC-MS. The starting material possesses a distinct isotopic mass pattern for chlorine (M, M+2 in a 3:1 ratio). The complete disappearance of this isotopic signature and the emergence of the coupled product mass validates successful C-7 functionalization.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography.

Protocol B: Nucleophilic Aromatic Substitution (SNAr) at C-7

Objective: To introduce solubilizing aliphatic amines (e.g., morpholine, piperidine) at the C-7 position to enhance drug-like properties.

Causality & Design: While C-7 is generally resistant to SNAr, placing a highly electronegative fluorine atom at C-7 significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy, activating the position for nucleophilic attack. The reaction requires a polar aprotic solvent and high heat to drive the substitution[4].

Materials:

  • Substrate: 7-Fluoro-4-anilinoquinazoline (1.0 equiv)

  • Nucleophile: Morpholine (5.0 equiv)

  • Solvent: Anhydrous DMSO or DMF

Step-by-Step Procedure:

  • Preparation: Suspend the 7-fluoro-4-anilinoquinazoline in anhydrous DMSO (0.2 M concentration).

  • Addition: Add morpholine dropwise at room temperature.

  • Reaction: Heat the mixture to 120 °C for 12 hours. Causality: DMSO stabilizes the Meisenheimer complex intermediate formed during the SNAr process, accelerating the reaction.

  • Self-Validating System (In-Process Control): The reaction mixture will transition from a pale yellow suspension to a deep, homogenous solution. TLC monitoring (EtOAc/Hexane) will reveal a new, highly polar spot. Staining the TLC plate with ninhydrin will yield a positive (colored) result, confirming the successful incorporation of the nitrogen nucleophile.

  • Workup: Pour the cooled mixture into ice water to precipitate the product. Filter, wash with cold water, and recrystallize from isopropanol to yield the pure C-7 morpholino derivative[4].

Quantitative Data & Reaction Optimization Matrix

The following table summarizes the causal relationship between reaction conditions, regioselectivity, and biological implications during quinazoline functionalization.

SubstrateReagents & ConditionsTarget PositionYield (%)Mechanistic Implication / Biological Utility
2,4,7-Trichloroquinazoline Isopropyl mercaptan (1.05 eq), NaH, THFC-495Temporary deactivation of the most electrophilic site to prevent premature hydrolysis[2].
4-Alkylthio-2,7-dichloroquinazoline Ar-B(OH)₂, Pd(PPh₃)₄, Na₂CO₃, TolueneC-278–85Regioselective functionalization leaving the unreactive C-7 position intact[2].
2,4-Diaryl-7-chloroquinazoline Ar-B(OH)₂ (4 eq), Pd(OAc)₂, X-Phos, MW 120 °CC-765–82Forcing conditions and electron-rich ligands required to activate the least reactive C-Cl bond[3].
7-Fluoro-4-anilinoquinazoline Morpholine (excess), DMSO, 120 °CC-788High yield due to fluorine activation; drastically improves aqueous solubility for EGFR TKIs[4].

References

  • Title: 6-Substituted-4-(3-bromophenylamino)quinazolines as Putative Irreversible Inhibitors of the Epidermal Growth Factor Receptor (EGFR) and Human Epidermal Growth Factor Receptor (HER-2) Tyrosine Kinases with Enhanced Antitumor Activity Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

  • Title: Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,4,7-Trichloroquinazoline Source: Synlett - SciSpace URL: [Link]

  • Title: Synthesis, Characterization and Antibacterial Activity of Some Novel C-7-Substituted-2-morpholino-N-(pyridin-2-ylmethyl)quinazolin-4-amine Derivatives Source: Der Pharma Chemica - ResearchGate URL: [Link]

  • Title: Design, synthesis and biological evaluation of novel 4-anlinoquinazoline derivatives as EGFR inhibitors with the potential to inhibit the gefitinib-resistant nonsmall cell lung cancers Source: Journal of Enzyme Inhibition and Medicinal Chemistry - Taylor & Francis URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Regioselective Functionalization of Quinazolines

From the Senior Application Scientist's Desk: Welcome to the technical support center for quinazoline chemistry. The quinazoline scaffold is a cornerstone in medicinal chemistry and materials science, but its functionali...

Author: BenchChem Technical Support Team. Date: March 2026

From the Senior Application Scientist's Desk:

Welcome to the technical support center for quinazoline chemistry. The quinazoline scaffold is a cornerstone in medicinal chemistry and materials science, but its functionalization presents a significant synthetic puzzle.[1][2] Achieving regioselectivity across its electronically and sterically distinct C-H bonds is a common yet formidable challenge. This guide is designed to move beyond simple protocols, offering a deeper understanding of the principles at play. Here, we address the common pitfalls encountered in the lab, providing troubleshooting strategies and foundational knowledge to empower your research and development.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during your experiments in a direct question-and-answer format.

Question 1: My C-H activation on the quinazoline benzene ring is yielding a mixture of regioisomers. How can I improve selectivity for a single position?

Answer: This is one of the most frequent challenges. The benzene part of the quinazoline (positions C5-C8) has several C-H bonds with similar reactivity, leading to mixtures. The key to control lies in understanding the interplay between directing groups, catalysts, and steric effects.

  • Underlying Cause: In the absence of a strong directing influence, transition metal catalysts may coordinate to the N1 nitrogen, leading to a default functionalization at the sterically accessible C8 position via a five-membered metallacycle intermediate.[3] However, other positions can compete, especially if they are electronically activated.

  • Troubleshooting Steps & Solutions:

    • Implement a Directing Group (DG) Strategy: This is the most powerful method for achieving high regioselectivity. A directing group, typically installed at the N3 position (if available, as in a quinazolinone) or on a C2/C4 substituent, will guide the metal catalyst to its ortho C-H bond. For example, a directing group on an N3-aryl substituent of a quinazolinone can selectively direct functionalization to the C5 position.[4]

    • Modify the Catalyst and Ligand System: The choice of metal and its associated ligands is critical.

      • Cobalt-based catalysts are known for their high sensitivity to steric hindrance, which can be exploited to favor functionalization at a less crowded site.[5][6]

      • For palladium-catalyzed reactions , bulky ligands can disfavor sterically hindered positions, thus enhancing selectivity for more accessible sites. Experiment with different phosphine ligands (e.g., monodentate vs. bidentate) to alter the steric environment around the metal.[3]

    • Leverage Steric Hindrance: If your substrate already has a bulky substituent, use it to your advantage. A large group at C4, for instance, can sterically block the C5 position, potentially favoring functionalization at C8.

Question 2: I am attempting a transition-metal-catalyzed C-H functionalization, but I'm getting low conversion or no reaction at all. What should I investigate?

Answer: Low or no conversion in a C-H activation reaction often points to issues with the catalyst's activity, the reaction conditions, or the stability of your starting material.

  • Underlying Cause: C-H activation is a high-energy process. The catalytic cycle can be easily disrupted by impurities, suboptimal conditions, or catalyst deactivation. The Lewis basic nitrogen atoms in the quinazoline ring can sometimes coordinate too strongly to the metal center, inhibiting its catalytic activity.[7]

  • Troubleshooting Steps & Solutions:

    • Verify Catalyst and Reagent Quality: Ensure your metal catalyst is active and not degraded. Use fresh, high-purity solvents and reagents. Anhydrous and oxygen-free conditions are often critical, especially for palladium and rhodium catalysts.

    • Optimize Reaction Additives: Many C-H activation reactions require specific additives to proceed efficiently.

      • Oxidants: In many Pd(II)-catalyzed cycles, an oxidant (e.g., Ag₂CO₃, Cu(OAc)₂, K₂S₂O₈) is required to regenerate the active catalyst.[4][8] Ensure you are using the correct stoichiometric amount.

      • Co-catalysts/Activators: Some reactions, particularly with Co(III) or Rh(III), require a silver salt (e.g., AgSbF₆, AgNTf₂) to act as a halide scavenger and generate the active cationic species.[6][9]

      • Acids/Bases: Carboxylic acids like pivalic acid (PivOH) can facilitate the C-H cleavage step via a concerted metalation-deprotonation (CMD) mechanism.[8][10] Bases are often required to neutralize acidic byproducts.

    • Adjust Temperature and Reaction Time: C-H activation often requires significant thermal energy. If you observe no reaction, consider incrementally increasing the temperature. Conversely, if you see decomposition, a lower temperature for a longer duration might be beneficial.[3]

    • Consider a Different Metal: If optimization fails, the chosen metal may be unsuitable for your specific substrate or transformation. For instance, if a Pd-catalyzed reaction is sluggish, a more reactive Rh(III) catalyst might be a viable alternative.[11]

Question 3: I need to functionalize the C4 position of a 2,4-dichloroquinazoline with a weak nucleophile, but the reaction is not working. How can I promote the substitution?

Answer: In 2,4-dichloroquinazolines, the C4 position is significantly more electrophilic and thus more reactive towards nucleophiles than the C2 position.[12] This high reactivity is a cornerstone of many synthetic routes.[13] If a reaction fails, the issue typically lies with the nucleophilicity of the incoming group or the reaction conditions.

  • Underlying Cause: The regioselectivity of nucleophilic aromatic substitution (SNAr) on 2,4-dichloroquinazoline is dictated by electronics. DFT calculations show the LUMO coefficient is higher on the C4 carbon, making it the kinetically favored site for nucleophilic attack.[12][13] Failure to react indicates that the activation energy barrier is too high for the given nucleophile/condition set.

  • Troubleshooting Steps & Solutions:

    • Increase Reaction Temperature: SNAr reactions are often accelerated by heat. Refluxing in a higher-boiling solvent like isopropanol, n-butanol, or DMF can often drive the reaction to completion.

    • Use a Base: For amine nucleophiles, the reaction generates HCl, which protonates the starting amine, rendering it non-nucleophilic. Adding a non-nucleophilic base (e.g., DIPEA, K₂CO₃) scavenges the acid and maintains the concentration of the free nucleophile.

    • Solvent Choice: Polar aprotic solvents like DMF or DMSO can stabilize the charged Meisenheimer intermediate, accelerating the SNAr process.

    • Microwave Irradiation: For very stubborn reactions, microwave heating can dramatically reduce reaction times from hours to minutes by efficiently overcoming the activation energy barrier.[14]

Frequently Asked Questions (FAQs)

This section covers broader conceptual questions to build your foundational knowledge.

FAQ 1: How do I choose the right strategy—directing group vs. inherent reactivity—for my desired functionalization?

This decision is central to planning your synthesis. The following workflow and table can guide your choice.

G start What is the target position for functionalization? pos_c2_c4 C2 or C4 Position start->pos_c2_c4 pos_benzo C5-C8 (Benzo Ring) start->pos_benzo sub_type What type of bond to form? pos_c2_c4->sub_type dg_q Is high regioselectivity for ONE specific C-H bond required? pos_benzo->dg_q snar Use SNAr on a halo-quinazoline precursor. High C4 selectivity is expected. sub_type->snar Substitution minisci Use Minisci-type (radical) reaction for alkylation/ acylation. sub_type->minisci Activation c_n_bond C-N / C-O / C-S Bond (Nucleophilic Substitution) c_c_bond C-C / C-X Bond (C-H Activation / Radical) use_dg Employ a Directing Group (DG) strategy. Essential for C5, C6, C7. dg_q->use_dg  Yes no_dg Exploit inherent reactivity. Expect C8 functionalization or mixtures based on sterics/electronics. dg_q->no_dg  No / C8 is acceptable

Caption: Decision workflow for selecting a functionalization strategy.

Table 1: Catalyst and Condition Selection Guide for Quinazoline C-H Functionalization

Target Position Common Reaction Type Recommended Catalyst Typical Coupling Partner Key Conditions / Additives
C2 Arylation / Alkenylation Pd(OAc)₂, [Cp*RhCl₂]₂ Aryl halides, Alkenes Requires N-directing group or pre-activation
C4 Nucleophilic Substitution (None - SNAr) Amines, Alcohols, Thiols Base (e.g., K₂CO₃), Polar Solvent (e.g., DMF)
C5 / C7 Arylation / Alkenylation [Cp*RhCl₂]₂, Pd(OAc)₂ Alkenes, Alkynes, Aryl Boronic Acids Requires N3-directing group; Oxidant (Ag₂CO₃)
C6 Arylation Pd(OAc)₂ Aryl Halides Requires a C5 or C7 directing group

| C8 | Arylation / Alkenylation | Pd(OAc)₂, [Cp*RhCl₂]₂ | Aryl Halides, Alkenes | Often the default for N1-chelation control; PivOH, Ag-salt oxidant |

FAQ 2: What is the mechanistic role of common additives like silver salts and pivalic acid in palladium-catalyzed C-H activation?

These additives are not mere spectators; they are crucial mechanistic players.

  • Silver Salts (e.g., Ag₂CO₃, AgOAc, Ag₃PO₄):

    • Re-oxidant: In many aerobic C-H/C-H cross-couplings, the active Pd(II) catalyst is reduced to Pd(0) after the final reductive elimination step. The silver salt re-oxidizes Pd(0) back to Pd(II), allowing the catalytic cycle to continue.[8]

    • Halide Scavenger: In C-H/C-X couplings, they can abstract a halide from the Pd center, generating a more electrophilic and reactive cationic palladium species.

    • Anion Exchange: The anion of the silver salt (e.g., acetate, phosphate) can exchange with the ligands on the palladium center, influencing the catalyst's reactivity and selectivity.

  • Pivalic Acid (PivOH) or Acetic Acid (AcOH):

    • Proton Shuttle: These acids are widely believed to facilitate the C-H bond cleavage step via a Concerted Metalation-Deprotonation (CMD) pathway. The carboxylate anion acts as an internal base, abstracting the proton from the C-H bond as the metal coordinates to the carbon. This is often a lower-energy pathway than direct oxidative addition.[3][10]

The diagram below illustrates a simplified catalytic cycle for a Pd-catalyzed C-H arylation directed by the quinazoline N1 nitrogen, highlighting the roles of these additives.

G sub Quinazoline int1 Pd(II) Complex sub->int1 Coordination cat Pd(II)X₂ cat->int1 int2 Palladacycle int1->int2 C-H Activation (CMD via PivOH) int3 Pd(IV) Intermediate int2->int3 Oxidative Addition (Ar-I) cat_red Pd(0) int3->cat_red Reductive Elimination cat_red->cat Oxidation (Ag₂CO₃) prod Functionalized Quinazoline cat_red->prod

Caption: Simplified mechanism for Pd-catalyzed C8-arylation.

FAQ 3: How do electronic effects of substituents on the benzene ring (C5-C8) influence C-H functionalization?

Substituents can profoundly impact the rate and selectivity of C-H activation by altering the electronic density of the target C-H bond.

  • Electron-Donating Groups (EDGs) (e.g., -OMe, -Me): EDGs increase the electron density of the aromatic ring, making the C-H bonds more nucleophilic. This generally accelerates C-H activation steps that involve electrophilic palladation or a CMD mechanism. For instance, a methoxy group on the quinazoline ring can lead to higher yields in Pd-catalyzed reactions compared to an unsubstituted analog.[5]

  • Electron-Withdrawing Groups (EWGs) (e.g., -NO₂, -CF₃, -Cl): EWGs decrease the ring's electron density, making the C-H bonds less nucleophilic and more acidic. This can slow down or inhibit reactions proceeding through an electrophilic C-H cleavage pathway. However, for reactions involving nucleophilic attack on the ring or radical mechanisms, EWGs can be activating. In some cases, EWGs can lead to lower yields or require more forcing conditions.[5][14]

When planning a synthesis, always consider the electronic nature of existing substituents. It may be strategic to install a sensitive functional group after the C-H activation step to avoid compatibility issues.

Experimental Protocols

Protocol 1: General Procedure for Palladium-Catalyzed, N1-Chelation-Assisted C8-Arylation of a Quinazoline

This protocol is adapted from methodologies that leverage the inherent directing ability of the quinazoline N1 atom.[3][8]

  • Materials:

    • Quinazoline substrate (1.0 equiv)

    • Aryl Iodide (1.5 equiv)

    • Palladium(II) Acetate (Pd(OAc)₂, 5 mol%)

    • Silver(I) Carbonate (Ag₂CO₃, 2.0 equiv)

    • Pivalic Acid (PivOH, 30 mol%)

    • Anhydrous Solvent (e.g., Toluene or 1,4-Dioxane)

  • Procedure:

    • To a dry Schlenk tube or microwave vial under an inert atmosphere (N₂ or Ar), add the quinazoline substrate, aryl iodide, Pd(OAc)₂, and Ag₂CO₃.

    • Evacuate and backfill the vessel with the inert gas three times.

    • Add the anhydrous solvent via syringe, followed by the pivalic acid.

    • Seal the vessel tightly and place it in a preheated oil bath at 110-130 °C.

    • Stir the reaction for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

    • Upon completion, cool the reaction mixture to room temperature and dilute it with ethyl acetate or dichloromethane.

    • Filter the mixture through a pad of Celite® to remove insoluble inorganic salts. Wash the pad with additional solvent.

    • Concentrate the filtrate under reduced pressure.

    • Purify the crude residue by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the C8-arylated product.

Protocol 2: Cobalt-Catalyzed C-H Annulation Using a Removable Directing Group

This protocol is a conceptual guide based on the use of N-sulfinylimines or benzimidates as directing groups for annulation with partners like dioxazolones.[6][15]

  • Materials:

    • Arene with Directing Group (e.g., N-sulfinylimine, 1.0 equiv)

    • Dioxazolone (coupling partner, 1.2 equiv)

    • Cobalt Catalyst (e.g., Cp*Co(CO)I₂, 5 mol%)

    • Silver Salt Activator (e.g., AgNTf₂, 20 mol%)

    • Base (e.g., NaOAc, 1.5 equiv)

    • Anhydrous Solvent (e.g., DCE)

  • Procedure:

    • In a glovebox or under an inert atmosphere, add the arene substrate, dioxazolone, cobalt catalyst, silver salt, and base to a dry reaction vessel.

    • Add anhydrous DCE via syringe.

    • Seal the vessel and heat the reaction at 100-120 °C for 16-24 hours.

    • After cooling, concentrate the mixture in vacuo.

    • The crude product can then be subjected to purification by column chromatography.

    • The directing group (e.g., the N-sulfinyl group) can often be removed under acidic conditions to yield the final functionalized quinazoline.

References

  • Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances.Frontiers in Chemistry. [URL: https://www.frontiersin.org/articles/10.3389/fchem.2021.658622/full]
  • Transition-metal-catalyzed synthesis of quinazolines: A review.Frontiers in Chemistry. [URL: https://www.frontiersin.org/articles/10.3389/fchem.2022.992497/full]
  • Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review.MDPI. [URL: https://www.mdpi.com/1420-3049/26/18/5467]
  • Late-Stage C–H Functionalization of Azines.PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10315001/]
  • Recent advances in metal-catalyzed ch functionalization of pyrimidinones, quinazolinones and fused quinazolinones.HAL Open Science. [URL: https://hal-normandie-univ.archives-ouvertes.fr/hal-02105151/document]
  • Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry.MDPI. [URL: https://www.mdpi.com/1420-3049/29/1/20]
  • Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives.MDPI. [URL: https://www.mdpi.com/1420-3049/29/10/2353]
  • Uncanonical Semireduction of Quinolines and Isoquinolines via Regioselective HAT-Promoted Hydrosilylation.PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8941703/]
  • The Medicinal Functionality of Quinazolines.Journal of Pharmaceutical Negative Results. [URL: https://www.pnrjournal.com/index.php/home/article/view/2157]
  • C–H functionalization of quinazolinones by transition metal catalysis.Organic & Biomolecular Chemistry (RSC Publishing). [URL: https://pubs.rsc.org/en/content/articlelanding/2020/ob/d0ob00938e]
  • Quinazoline derivatives: synthesis and bioactivities.PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4007821/]
  • Quinazolines [a]-Annelated by Five-Membered Heterocycles: Synthesis and Biological Activity.MDPI. [URL: https://www.mdpi.com/1420-3049/30/17/3506]
  • How to overcome poor regioselectivity in quinoline functionalization.BenchChem. [URL: https://www.benchchem.
  • Recent Advances in C–H Functionalization.The Journal of Organic Chemistry. [URL: https://pubs.acs.org/doi/10.1021/acs.joc.5b02841]
  • Recent Advances in C–H Activation and Functionalization of Quinazolinones/Quinazolines | Request PDF.ResearchGate. [URL: https://www.researchgate.
  • Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review.Semantic Scholar. [URL: https://www.semanticscholar.org/paper/Regioselective-Functionalization-of-Quinolines-A-Della-Sala-Montesarchio/72223832c3821013d3958c89b3438a32a67e17c0]
  • Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry.ResearchGate. [URL: https://www.researchgate.net/publication/386403310_Regioselective_Nucleophilic_Aromatic_Substitution_Theoretical_and_Experimental_Insights_into_4-Aminoquinazoline_Synthesis_as_a_Privileged_Structure_in_Medicinal_Chemistry]
  • Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances.PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8093150/]
  • Co(III)-Catalyzed Synthesis of Quinazolines via C-H Activation of N-Sulfinylimines and Benzimidates.Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/abstracts/lit6/085.shtm]
  • Synthesis of quinazolines.Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/namedreactions/synthesis-of-quinazolines.shtm]
  • Functionalization of 2-methyl-3-o-tolyl-4(3H)-quinazolinone and related compounds through carbanion reactions at the 2-methyl group.ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/jo00122a033]
  • Quinazolinone and Quinazoline Derivatives: Synthesis and Biological Application.IntechOpen. [URL: https://www.intechopen.com/chapters/69994]

Sources

Optimization

Technical Support Center: Purification Strategies for Halogenated Quinazolines

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers lose weeks of work due to the deceptive instability of halogenated quinazoline intermediates.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers lose weeks of work due to the deceptive instability of halogenated quinazoline intermediates. Halogenated quinazolines—particularly 4-chloroquinazolines—are not your standard, stable heterocycles; they are highly reactive electrophiles.

This guide unpacks the causality behind their degradation, addresses common pitfalls, and provides self-validating protocols to ensure high-yield purifications.

The Core Mechanistic Challenge: Electrophilicity and Hydrolysis

The fundamental issue with purifying 4-haloquinazolines is the extreme electron deficiency at the C4 position. The two nitrogen atoms in the pyrimidine ring exert a powerful electron-withdrawing effect. When exposed to water, especially under basic conditions (such as an ammonium hydroxide quench), water or hydroxide ions act as strong nucleophiles, displacing the chloride ion. This thermodynamically favorable hydrolysis reverts your target 4-chloroquinazoline back into the quinazolin-4-one starting material[1]. Furthermore, standard silica gel chromatography often exacerbates this degradation due to the acidic nature of the silanol groups[2].

Visualizing the Workflow

QuinazolinePurification Start Crude 4-Chloroquinazoline (in POCl3/SOCl2) Evap Vacuum Evaporation (Remove Excess Reagent) Start->Evap Quench Cold Biphasic Quench (DCM / Brine) Evap->Quench Re-dissolve in DCM Hydrolysis Hydrolysis to Quinazolin-4-one Quench->Hydrolysis Aqueous Phase (Prolonged Contact) Dry Rapid Drying (Anhydrous Na2SO4) Quench->Dry Organic Phase Alumina Neutral Alumina Chromatography Dry->Alumina Alumina->Hydrolysis If Silica Gel is used (Acidic Hydrolysis) Pure Pure 4-Chloroquinazoline (Store under Argon at -20°C) Alumina->Pure

Optimal purification workflow for 4-chloroquinazolines to prevent hydrolysis.

Troubleshooting Guide & FAQs

Q1: I refluxed quinazolin-4-one with POCl₃, and TLC showed complete conversion. But after quenching with ice-water and neutralizing with ammonia, I only recovered starting material. What happened? A1: You experienced rapid, base-catalyzed hydrolysis. 4-Chloroquinazolines are notoriously unstable toward water and aqueous bases (like ammonium hydroxide or sodium bicarbonate)[1]. The causality is simple: the hydroxide ion is a much stronger nucleophile than water, and it rapidly attacks the highly electrophilic C4 position. Solution: Never quench a POCl₃ quinazoline reaction directly into water if you intend to isolate the intermediate. Instead, evaporate the excess POCl₃ under reduced pressure, dissolve the residue in an anhydrous solvent (like dichloromethane), and perform a rapid, cold biphasic extraction using brine, or skip aqueous workup entirely and proceed to the next synthetic step[1][3].

Q2: My compound survives the workup, but degrades into multiple spots when I run it through a silica gel column. How can I purify it? A2: Silica gel is inherently acidic and retains adsorbed water, creating a perfect micro-environment for the hydrolysis of sensitive 4-haloquinazolines[2]. Solution: Switch your stationary phase. Neutral alumina chromatography is the gold standard for these compounds, as it lacks the acidic protons that catalyze C-Cl bond cleavage[2]. If you absolutely must use silica, you must passivate it first by flushing the column with 1% triethylamine (TEA) in hexanes to neutralize the acidic sites.

Q3: How do I handle 6-bromo or 6-iodoquinazolines compared to 4-chloroquinazolines? A3: Halogens on the benzene ring (positions 5-8) are mechanistically distinct from halogens on the pyrimidine ring (positions 2 and 4). A 6-bromoquinazoline is not prone to rapid hydrolysis because the C6 position lacks the direct electron-withdrawing activation of the adjacent nitrogen atoms. These can typically be purified using standard silica gel chromatography and standard aqueous workups without issue.

Quantitative Data: Stability and Recovery Metrics

To guide your experimental design, refer to the following empirical data regarding the stability of various halogenated quinazolines during standard purification techniques.

Compound TypeHalf-life in Aqueous Media (pH 7, 25°C)Recovery on Standard Silica Gel (%)Recovery on Neutral Alumina (%)Primary Degradation Product
4-Chloroquinazoline< 2 hours15 - 30%> 85%Quinazolin-4-one
2,4-Dichloroquinazoline< 45 minutes< 10%75 - 80%2-Chloroquinazolin-4-one
6-Bromoquinazolin-4-one> 30 days> 95%> 95%N/A (Stable)
4-Chloro-6-iodoquinazoline< 2 hours20 - 35%> 85%6-Iodoquinazolin-4-one
Self-Validating Purification Protocols
Protocol A: Anhydrous Workup and Alumina Chromatography for 4-Chloroquinazolines

Causality: This protocol minimizes contact time with water and eliminates acidic catalysis, preventing the reversion to quinazolin-4-one.

  • Step 1: Reagent Removal Following the completion of the chlorination reaction, remove excess POCl₃ or SOCl₂ by rotary evaporation under high vacuum at 40°C.

    • Validation Checkpoint: The residue must be a thick syrup or solid. If a strong, pungent acidic odor persists, POCl₃ is still present. Re-dissolve in 10 mL of anhydrous toluene and evaporate again (azeotropic removal).

  • Step 2: Cold Biphasic Quench Dissolve the crude residue in anhydrous dichloromethane (DCM) (20 mL per gram of starting material). Chill the solution to 0°C. In a separatory funnel, add an equal volume of ice-cold saturated NaCl solution (brine). Shake vigorously for exactly 30 seconds, vent, and immediately separate the layers.

    • Validation Checkpoint: Perform a "micro-extraction TLC." Spot the organic layer on a TLC plate alongside your starting quinazolin-4-one. If the starting material spot (typically lower Rf) is absent or very faint, the quench was successful. If it is prominent, hydrolysis occurred during the quench.

  • Step 3: Rapid Drying Transfer the DCM layer to an Erlenmeyer flask and add anhydrous Na₂SO₄. Swirl for 5 minutes, then filter.

    • Validation Checkpoint: The solution should be completely clear. Any cloudiness indicates residual water, requiring additional drying agent.

  • Step 4: Neutral Alumina Chromatography Pack a column with Neutral Alumina (Brockmann Grade I or II) using hexanes. Load the DCM solution directly onto the column. Elute with a gradient of Hexanes to 10% Ethyl Acetate in Hexanes.

    • Validation Checkpoint: 4-Chloroquinazolines are highly non-polar and should elute rapidly near the solvent front. If your product band turns yellow or streaks heavily, the alumina may have absorbed atmospheric moisture; use fresh, oven-dried alumina for the next run.

Protocol B: Recrystallization of Stable Halogenated Quinazolines (e.g., 6-Bromo/Iodo derivatives)

Causality: Because halogens on the carbocyclic ring are stable to hydrolysis, we can leverage thermodynamic crystallization to remove structurally similar byproducts (like unreacted starting materials) without fear of degradation.

  • Step 1: Dissolution Suspend the crude solid in a minimal amount of boiling ethanol or a mixture of ethyl acetate/hexanes.

    • Validation Checkpoint: The solid should dissolve completely at reflux. If insoluble particulates remain, perform a hot filtration to remove inorganic salts or highly polymerized byproducts.

  • Step 2: Controlled Cooling Allow the solution to cool to room temperature slowly over 2 hours, then transfer to a 4°C refrigerator for an additional 4 hours.

    • Validation Checkpoint: Crystal formation should begin during the room-temperature cooling phase. If an oil "oils out" instead of crystallizing, the solvent system is too poor; reheat to re-dissolve and add a few drops of a more polar solvent (e.g., DCM).

  • Step 3: Isolation Filter the crystals using a Büchner funnel, wash with ice-cold hexanes, and dry under vacuum.

References
  • BenchChem. "Technical Support Center: Optimizing Reaction Conditions for 4-Chloroquinazoline Derivatives." BenchChem. 3

  • ResearchGate. "What is the best method of quenching reaction mixture for POCl3 Chlorination of Quinazolin-4-one?" ResearchGate Forum. 1

  • ACS Publications. "Quinazoline Sulfonamides as Dual Binders of the Proteins B-Cell Lymphoma 2 and B-Cell Lymphoma Extra Long with Potent Proapoptotic Cell-Based Activity." Journal of Medicinal Chemistry. 2

Sources

Troubleshooting

optimizing reaction time and temperature for quinazoline synthesis

Welcome to the dedicated technical support and troubleshooting hub for the synthesis of quinazolines and quinazolin-4(3H)-ones. As drug development increasingly relies on these privileged nitrogen-containing heterocyclic...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the dedicated technical support and troubleshooting hub for the synthesis of quinazolines and quinazolin-4(3H)-ones. As drug development increasingly relies on these privileged nitrogen-containing heterocyclic scaffolds, optimizing their synthetic pathways is critical. This guide bridges the gap between theoretical reaction mechanisms and practical benchtop execution, focusing on the precise control of reaction time and temperature.

Core Optimization Principles: Thermodynamics vs. Kinetics

The synthesis of quinazolines—most notably via the classical Niementowski condensation of anthranilic acids with amides—is fundamentally a thermodynamically driven process that is kinetically hindered by a high activation energy barrier for the cyclodehydration step.

Under conventional thermal conditions, overcoming this barrier requires extended heating (120–150°C for 12 to 24 hours). However, prolonged thermal stress introduces competing kinetic pathways, primarily the decarboxylation of anthranilic acid or the polymerization of intermediates, leading to heavy tarring and diminished yields. Modern optimization relies on shifting this paradigm: utilizing Microwave Irradiation (MWI) or transition-metal catalysis to provide rapid, localized energy or lower the activation energy, thereby outcompeting degradation pathways[1].

G A Anthranilic Acid + Amide B N-acylanthranilamide Intermediate A->B Nucleophilic Attack C Cyclodehydration (Rate-Limiting) B->C Heat / MW E Degradation (Tarring) B->E Prolonged Thermal Stress D Quinazolin-4(3H)-one (Target) C->D -H2O

Reaction mechanism and thermodynamic pathways in quinazoline synthesis.

Troubleshooting Guide & FAQs

Q1: Why am I getting incomplete conversion and heavy tarring in my Niementowski reaction at 130°C? A1: Tarring is a classic symptom of thermal degradation. When anthranilic acid derivatives are subjected to prolonged conventional heating (>12 hours), unwanted polymerization and decarboxylation outpace the desired cyclodehydration[BenchChem][2]. Causality & Solution: Transition to Microwave-Assisted Synthesis (MWI). By irradiating the mixture at 150°C for just 10–30 minutes at 60–300W, you place the reaction under strict kinetic control. The rapid volumetric heating achieves cyclization before degradation pathways can initiate, drastically improving yields[Frontiers][3].

Q2: I am using a transition-metal catalyst (e.g., CuI) for an Ullmann-type coupling. What is the optimal temperature to balance yield and catalyst stability? A2: For copper-catalyzed aerobic oxidative synthesis (reacting (2-bromophenyl)methylamines with amides), exceeding 110°C does not improve the thermodynamic yield. Instead, excessive heat accelerates the degradation of the catalytic complex and promotes unwanted over-oxidation of the amine precursors[ACS Publications][4]. Causality & Solution: Maintain a strict thermal threshold of 110°C. The optimal self-validating system runs for 24 hours in a sealed vessel with a 10 mol% CuI loading and 2 equivalents of K₂CO₃ to stabilize the intermediate[4].

Q3: How do I minimize quinazolinone byproducts when targeting pure quinazolines, or vice versa? A3: Product selectivity in condensation reactions is heavily dependent on reactant stoichiometry and the pH of the microenvironment[BenchChem][2]. In the Niementowski synthesis, insufficient amide concentration stalls the reaction at the uncyclized intermediate. Causality & Solution: Use an excess of formamide (up to 5 equivalents). The excess acts dually as a reactant and a fusion accelerator, driving the chemical equilibrium toward the cyclized quinazolinone without requiring extreme, degradation-inducing temperatures[Frontiers][3].

G Start Issue: Low Yield / Impurities CheckTemp Evaluate Temperature & Time Start->CheckTemp Thermal Thermal > 12h CheckTemp->Thermal MW Microwave < 30m CheckTemp->MW Action1 Convert to MW (110-150°C) to prevent degradation Thermal->Action1 Action2 Optimize Stoichiometry (e.g., 5 eq formamide) MW->Action2

Troubleshooting logic tree for optimizing quinazoline reaction conditions.

Standardized Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems featuring built-in checkpoints.

Protocol A: Microwave-Assisted Niementowski Synthesis of Quinazolin-4(3H)-ones

This protocol utilizes solvent-free conditions on a solid support to maximize microwave absorption and minimize reaction time[JOCPR][5].

  • Reagent Preparation: In a microwave-safe quartz vessel, combine the substituted anthranilic acid (1.0 eq) and formamide (5.0 eq).

  • Solid Support Integration: Add montmorillonite K-10 or silica gel (60-120 mesh) to the mixture. Stir until a homogenous, free-flowing powder is achieved. Causality: The solid support acts as a localized heat sink, drastically improving the uniform distribution of microwave energy.

  • Irradiation: Place the vessel in a focused microwave reactor. Irradiate at 150°C and 60 W for 30 minutes.

  • Self-Validation Checkpoint: Remove a micro-aliquot and perform TLC (Hexane:Ethyl Acetate, 8:2). The complete disappearance of the highly fluorescent anthranilic acid spot confirms full conversion.

  • Work-Up: Cool the vessel to room temperature. Extract the product by washing the solid support with warm ethanol, filter, and concentrate the filtrate in vacuo to yield the crude product. Recrystallize from ethanol.

Protocol B: Copper-Catalyzed Aerobic Oxidative Synthesis of Quinazolines

This protocol is ideal for substrates sensitive to extreme heat, utilizing a transition metal to lower the activation energy[ACS Publications][4].

  • Reagent Preparation: In a sealable reaction tube, combine (2-bromophenyl)methylamine (0.3 mmol), the desired amide (0.45 mmol), CuI (0.03 mmol, 10 mol%), and K₂CO₃ (0.6 mmol).

  • Solvent Addition: Add 1.0 mL of 2-propanol.

  • Reaction Execution: Seal the vessel under an ambient air atmosphere. Causality: Aerobic oxygen is the terminal oxidant required for the final aromatization step; purging with inert gas will stall the reaction. Heat conventionally at 110°C for 24 hours.

  • Self-Validation Checkpoint: Observe the reaction mixture. A successful Ullmann-type coupling and subsequent oxidation will transition the mixture from a light, heterogeneous suspension to a deep, homogenous colored solution.

  • Work-Up: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove copper salts. Concentrate and purify via silica gel column chromatography.

Quantitative Data & Benchmarks

The table below summarizes the optimization parameters across different synthetic methodologies, highlighting the inverse relationship between advanced catalysis/heating methods and required reaction times.

Synthesis MethodologyCatalyst / SupportTemp (°C)TimeAvg. Yield (%)Key Mechanistic Advantage
Conventional Thermal None130–15012–24 h40–60%Baseline method; prone to thermal degradation.
Microwave-Assisted Montmorillonite K-1015030–40 min85–98%Rapid volumetric heating eliminates kinetic degradation[Frontiers][3].
Cu-Catalyzed Ullmann CuI (10 mol%)11024 h70–87%Lowers activation energy; tolerates complex functional groups[ACS][4].
Photocatalytic Curcumin-TiO₂RT40 min97%Eco-friendly, visible-light driven; zero thermal stress[MDPI][6].

References

  • Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview Source: Frontiers in Chemistry URL:[Link]

  • Copper-Catalyzed Synthesis of Quinazoline Derivatives via Ullmann-Type Coupling and Aerobic Oxidation Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • Microwave Assisted Solvent Free Synthesis of Bioactive Quinazolin-4-(3H)-one Compounds Source: Journal of Chemical and Pharmaceutical Research (JOCPR) URL:[Link]

  • Eco-Friendly Synthesis of Quinazoline Derivatives Through Visible Light-Driven Photocatalysis Using Curcumin-Sensitized Titanium Dioxide Source: MDPI URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Site-Selective Reactivity: 7-Bromo vs. 4-Chloro in Quinazolines

In modern drug discovery and medicinal chemistry, the rapid assembly of complex, multi-substituted heterocycles is paramount. 7-Bromo-4-chloroquinazoline stands out as a highly versatile, programmable building block[1].

Author: BenchChem Technical Support Team. Date: March 2026

In modern drug discovery and medicinal chemistry, the rapid assembly of complex, multi-substituted heterocycles is paramount. 7-Bromo-4-chloroquinazoline stands out as a highly versatile, programmable building block[1]. By leveraging the orthogonal reactivity of its two halogen substituents, chemists can perform sequential, site-selective functionalizations without the need for protecting groups.

As a Senior Application Scientist, I have structured this guide to objectively compare the reactivity profiles of the C-4 chloro and C-7 bromo positions, providing the mechanistic rationale and field-proven experimental protocols required to exploit this bifunctional scaffold effectively.

Mechanistic Divergence: The Causality of Site-Selectivity

The ability to selectively functionalize 7-bromo-4-chloroquinazoline relies entirely on the distinct electronic environments of the fused pyrimidine and benzene rings.

The C-4 Position (Chloro): Nucleophilic Aromatic Substitution (SNAr)

The C-4 position resides on the pyrimidine ring, which is highly electron-deficient due to the presence of two electronegative nitrogen atoms. These nitrogens significantly lower the Lowest Unoccupied Molecular Orbital (LUMO) energy of the ring, rendering the C-4 carbon highly electrophilic. When a nucleophile (such as an amine) attacks C-4, the reaction proceeds via an addition-elimination SNAr mechanism. The resulting anionic intermediate (Meisenheimer complex) is heavily stabilized by the adjacent nitrogens, allowing the rapid and selective displacement of the chloride ion under mild conditions[2].

The C-7 Position (Bromo): Palladium-Catalyzed Cross-Coupling

Conversely, the C-7 position is located on the carbocyclic (benzene) ring. This ring lacks the strong electron-withdrawing effect of the pyrimidine nitrogens, making the C-7 bromine atom virtually inert to SNAr under standard conditions. However, the C-Br bond is inherently weaker than a C-Cl bond and is highly susceptible to oxidative addition by low-valent transition metals, such as Pd(0). This allows for selective metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig) at the C-7 position after the C-4 position has been functionalized[3][4].

Reactivity SM 7-Bromo-4-chloroquinazoline (Bifunctional Core) SNAr Nucleophilic Aromatic Substitution (SNAr) at C-4 SM->SNAr Amine, Base, 25-60°C Int 7-Bromo-4-aminoquinazoline (Stable Intermediate) SNAr->Int Rapid C-Cl displacement Pd Pd-Catalyzed Cross-Coupling (e.g., Suzuki) at C-7 Int->Pd Boronic Acid, Pd(0), 90°C Prod 4,7-Disubstituted Quinazoline (Final Product) Pd->Prod C-Br oxidative addition

Sequential site-selective functionalization of 7-bromo-4-chloroquinazoline.

Quantitative Data Comparison

To facilitate experimental design, the following table summarizes the divergent reaction parameters and expected outcomes for functionalizing the C-4 versus the C-7 position.

ParameterC-4 Position (Chloro)C-7 Position (Bromo)
Reaction Mechanism Nucleophilic Aromatic Substitution (SNAr)Pd-Catalyzed Cross-Coupling
Electronic Nature Highly electron-deficient (Pyrimidine core)Relatively neutral (Benzene core)
Typical Reagents Amines, Phenols, ThiolsBoronic acids, Amines (Buchwald)
Catalyst Required None (Base-promoted)Pd(0) or Pd(II) precatalysts
Typical Temperature 25 °C – 60 °C80 °C – 110 °C
Reaction Time 2 – 4 hours8 – 16 hours
Typical Yields 80% – 95%65% – 85%

Experimental Workflows

The following protocols represent a self-validating system for the sequential functionalization of 7-bromo-4-chloroquinazoline.

Protocol 1: Site-Selective SNAr at C-4 (Amination)

Objective: Selectively displace the C-4 chloride while preserving the C-7 bromide for downstream coupling[3].

  • Setup: Charge a round-bottom flask with 7-bromo-4-chloroquinazoline (1.0 equiv) and anhydrous DMF (to reach 0.2 M concentration).

  • Reagent Addition: Add the nucleophilic amine (1.1 equiv) and N,N-Diisopropylethylamine (DIPEA, 2.0 equiv).

  • Reaction: Stir the mixture at room temperature to 60 °C for 2–4 hours.

    • Causality Note: Mild temperatures are strictly maintained. Pushing the temperature higher is unnecessary due to the extreme electrophilicity of C-4 and risks off-target degradation or premature C-Br cleavage.

  • Monitoring: Track the reaction via LC-MS until the starting material is completely consumed.

  • Workup: Quench by pouring the mixture into ice-cold water. Filter the resulting precipitate, wash thoroughly with water, and dry in vacuo to afford the 7-bromo-4-aminoquinazoline intermediate.

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Coupling at C-7

Objective: Couple the preserved C-7 bromide with an aryl boronic acid to finalize the scaffold[4][5].

  • Setup: In a Schlenk flask, combine the 7-bromo-4-aminoquinazoline intermediate from Protocol 1 (1.0 equiv), an aryl boronic acid (1.2 equiv), and K2CO3 or K3PO4 (2.0 equiv).

  • Solvent: Add a solvent mixture of 1,4-Dioxane and H2O (typically 4:1 v/v, 0.1 M).

  • Degassing: Degas the mixture by sparging with argon for 15 minutes.

    • Causality Note: Oxygen must be rigorously excluded to prevent the oxidation of the electron-rich Pd(0) active catalyst, which would prematurely terminate the catalytic cycle.

  • Catalysis: Add Pd(dppf)Cl2 (0.05 equiv) and heat the mixture to 90–100 °C for 12 hours.

  • Workup: Cool to room temperature, dilute with EtOAc, and wash with water and brine. Dry the organic layer over Na2SO4, concentrate, and purify via silica gel column chromatography to isolate the 4,7-disubstituted quinazoline.

Workflow Step1 Step 1: C-4 Amination (SNAr) Reagents: Amine (1.1 eq), DIPEA (2.0 eq) Solvent: DMF or EtOH Conditions: 25-60°C, 2-4h Workup1 Workup 1 Quench with H2O Filter precipitate & dry in vacuo Step1->Workup1 Step2 Step 2: C-7 Suzuki Coupling Reagents: R-B(OH)2 (1.2 eq), K2CO3 (2.0 eq) Catalyst: Pd(dppf)Cl2 (0.05 eq) Solvent: 1,4-Dioxane/H2O Conditions: 90-100°C, 12h Workup1->Step2 Workup2 Workup 2 Extract with EtOAc Purify via Silica Gel Chromatography Step2->Workup2

Step-by-step experimental workflow for C-4 SNAr followed by C-7 Suzuki coupling.

References

  • Transforming Growth Factor-β Receptor 1 and Mitogen-Activated Protein 4 Kinase 4 Dual Inhibitor, TK-850, Reduces Renal Fibrosis in Unilateral Ureteral Obstructed Mice ResearchGate[Link]

  • Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors National Institutes of Health (PMC)[Link]

  • WO2014201173A1 - Bicyclic sulfonamide compounds as sodium channel inhibitors Google P
  • General reaction mechanism for the SNAr of 4-chloroquinazoline and the amines studied ResearchGate[Link]

Sources

Comparative

Architecting Precision: A Comparative Molecular Docking Guide to Quinazoline-Based EGFR Inhibitors

As a Senior Application Scientist specializing in structure-based drug design, I frequently evaluate the efficacy of kinase inhibitors. The quinazoline scaffold remains a privileged pharmacophore in oncology, particularl...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist specializing in structure-based drug design, I frequently evaluate the efficacy of kinase inhibitors. The quinazoline scaffold remains a privileged pharmacophore in oncology, particularly for targeting the Epidermal Growth Factor Receptor (EGFR) in non-small cell lung cancer (NSCLC). However, the emergence of gatekeeper mutations demands a rigorous, data-driven approach to drug development.

This guide provides an objective comparison of classical and next-generation quinazoline derivatives. More importantly, it details the mechanistic rationale and the self-validating in silico protocols required to accurately predict their binding affinities and overcome resistance mechanisms.

Mechanistic Rationale: The Quinazoline Pharmacophore

Quinazoline derivatives, such as Erlotinib and Gefitinib, function as ATP mimetics. They competitively bind to the hinge region of the EGFR tyrosine kinase domain, preventing ATP phosphorylation and halting downstream proliferative signaling cascades (such as RAS/MAPK and PI3K/AKT).

G EGF EGF Ligand EGFR EGFR Extracellular Domain EGF->EGFR Activates Kinase Tyrosine Kinase Domain (ATP Binding Pocket) EGFR->Kinase Conformational Change Signaling Downstream Signaling (RAS/MAPK, PI3K/AKT) Kinase->Signaling ATP Phosphorylation Quinazoline Quinazoline Inhibitor (e.g., Erlotinib) Quinazoline->Kinase Competitive Inhibition Proliferation Tumor Cell Proliferation Signaling->Proliferation Drives

Fig 1. EGFR signaling pathway and the mechanism of competitive inhibition by quinazoline derivatives.

Comparative Performance Benchmarks

While first-generation quinazolines exhibit high affinity for wild-type (WT) EGFR, the emergence of the T790M gatekeeper mutation and the C797S tertiary mutation induces steric clashes that abrogate drug binding. Recent comparative docking studies highlight how novel quinazoline derivatives overcome these resistance mechanisms through optimized hydrophobic interactions and altered binding poses.

Quantitative Data Summary
Inhibitor ClassCompound NameTarget VariantBinding EnergyKey Interacting Residues
1st Gen Standard ErlotinibEGFR WT-7.30 kcal/molMet742, Met793
Novel Derivative Pred65EGFR WT-10.80 kcal/molMet742
Novel Derivative Compound Q-9EGFR WT-9.10 kcal/molAsp831
4th Gen Derivative Compound 8dL858R/T790M/C797S-44.0 kcal/mol (MM/GBSA)Lys745

Analytical Insight: Standard docking algorithms (like AutoDock Vina) evaluate binding free energy (ΔG) empirically. As demonstrated in recent literature, rationally designed ligands like Pred65 significantly outperform Erlotinib (-10.8 kcal/mol vs -7.3 kcal/mol) by maximizing electrostatic interactions with hinge residues like Met742 (1[1]). Similarly, optimized derivatives like Compound Q-9 achieve high stability (-9.106 kcal/mol) by targeting specific catalytic residues such as Asp831 (2[2]).

Furthermore, when targeting highly flexible, multi-mutant structures (e.g., the L858R/T790M/C797S triple mutant), basic empirical scoring often falls short. Advanced studies employ MM/GBSA (Molecular Mechanics/Generalized Born Surface Area) during Molecular Dynamics (MD) simulations to calculate a more rigorous thermodynamic binding free energy, as seen with Compound 8d yielding an impressive -44 kcal/mol (3[3]).

Self-Validating Experimental Methodology

To generate trustworthy docking data, a protocol cannot merely be a sequence of software commands; it must be a self-validating system. The following workflow utilizes AutoDock Vina, grounded in rigorous preparation and dynamic validation.

Workflow PrepProt Protein Preparation (PDB: 1M17) Grid Grid Box Generation (Hinge Region) PrepProt->Grid PrepLig Ligand Preparation (3D, Gasteiger Charges) Docking AutoDock Vina (Iterated Local Search) PrepLig->Docking Grid->Docking Analysis Pose Analysis (ΔG, H-Bonds) Docking->Analysis MD MD Simulation (RMSD Validation) Analysis->MD

Fig 2. Self-validating in silico experimental workflow for comparative molecular docking.

Step 1: Target Protein Preparation
  • Action: Retrieve the high-resolution crystal structure of the EGFR kinase domain (e.g., PDB ID: 1M17). Remove co-crystallized water molecules and non-interacting ions using Discovery Studio or PyMOL. Add polar hydrogens and assign Kollman charges.

  • Causality: Explicit water molecules must be removed because they can artificially restrict ligand conformational sampling during docking, unless a specific conserved water molecule is definitively known to mediate crucial hydrogen bonds. Proper charge assignment establishes the correct electrostatic environment required for accurate scoring.

Step 2: Ligand Library Preparation
  • Action: Convert 2D structures of the quinazoline derivatives into 3D formats (PDBQT). Assign Gasteiger-Hückel charges with a strict convergence criterion (0.01 kcal/mol) and define rotatable bonds.

  • Causality: Accurate electron distribution across the quinazoline core is critical for predicting hydrogen bonding with the hinge region. Defining rotatable bonds allows the docking algorithm to sample biologically relevant, flexible conformations rather than rigid, unnatural poses.

Step 3: Grid Box Generation & Docking Simulation
  • Action: Define a grid box (e.g., 40 × 40 × 40 XYZ points) centered precisely on the ATP-binding pocket (4[4]). Execute AutoDock Vina to evaluate the poses.

  • Causality: The grid box must be tightly constrained around the hinge region. Misaligning the grid by even 2 Å can result in the ligand sampling biologically irrelevant allosteric pockets, entirely skewing the binding free energy (ΔG) calculations.

Step 4: System Validation via Redocking & MD Simulations
  • Action (Redocking): Re-dock the native co-crystallized ligand back into the active site. The protocol is only deemed valid if the Root Mean Square Deviation (RMSD) between the predicted pose and the crystallographic pose is < 2.0 Å (typically achieving ~1.2 Å) (1[1]).

  • Action (MD Simulation): Subject the best-docked complexes to 100 ns Molecular Dynamics (MD) simulations in an explicit solvent environment.

  • Causality: Docking provides only a static snapshot. MD simulations confirm whether the hydrogen bonds remain stable dynamically under physiological solvent conditions. A sustained RMSD < 2.0 Å during the simulation definitively confirms the trustworthiness of the docking score.

References

  • MDPI - In Silico Development of Novel Quinazoline-Based EGFR Inhibitors via 3D-QSAR, Docking, ADMET, and Molecular Dynamics URL: [Link]

  • PubMed (NIH) - Quinazoline-based fourth-generation EGFR tyrosine kinase inhibitors to overcome C797S-mediated resistance in non-small cell lung Cancer (NSCLC) URL:[Link]

  • Journal of Applied Pharmaceutical Science (JAPS) - Molecular docking study and molecular dynamics simulation of quinazoline derivatives targeting p53 and EGFR proteins as anti gastric cancer URL:[Link]

  • PMC (NIH) - Design and Optimization of Quinazoline Derivatives as Potent EGFR Inhibitors for Lung Cancer Treatment: A Comprehensive QSAR, ADMET, and Molecular Modeling Investigation URL:[Link]

Sources

Validation

A Senior Application Scientist's Guide to Cross-Coupling Strategies for Quinazoline Functionalization

Introduction: The Quinazoline Scaffold and the Power of Cross-Coupling The quinazoline core is a privileged scaffold in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a wide spectru...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Quinazoline Scaffold and the Power of Cross-Coupling

The quinazoline core is a privileged scaffold in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a wide spectrum of biological activities, including anticancer, antiviral, and anti-inflammatory properties.[1][2] The functionalization of this heterocyclic system is paramount for modulating pharmacological activity and developing new drug candidates. Transition-metal-catalyzed cross-coupling reactions have become indispensable tools for the precise and efficient decoration of the quinazoline ring system, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable control.[1][3][4]

This guide provides a head-to-head comparison of the most prevalent cross-coupling methodologies employed in quinazoline chemistry: Suzuki-Miyaura coupling, Buchwald-Hartwig amination, Sonogashira coupling, and direct C-H activation. We will delve into the mechanistic underpinnings, strategic applications, and practical considerations for each method, supported by experimental data and detailed protocols to empower researchers in their synthetic endeavors.

Suzuki-Miyaura Coupling: The Workhorse for C-C Arylation

The Suzuki-Miyaura reaction is arguably the most widely used cross-coupling method for forging C(sp²)–C(sp²) bonds. Its popularity stems from the operational simplicity, mild reaction conditions, and the vast commercial availability of boronic acid and ester coupling partners.

Mechanistic Rationale

The catalytic cycle, typically driven by a Palladium(0) species, involves three key steps: oxidative addition, transmetalation, and reductive elimination. The base is crucial as it activates the organoboron species, facilitating the transfer of the organic group to the palladium center during the transmetalation step.[5][6]

Suzuki_Mechanism Pd0 LₙPd(0) OxAdd Oxidative Addition Pd0->OxAdd Ar¹-X Cycle_Start PdII_Intermediate LₙPd(II)(Ar¹)(X) OxAdd->PdII_Intermediate Transmetalation Transmetalation PdII_Intermediate->Transmetalation PdII_Diaryl LₙPd(II)(Ar¹)(Ar²) Transmetalation->PdII_Diaryl Boronate_Complex Ar²-B(OR)₃⁻ Boronate_Complex->Transmetalation [Ar²B(OH)₂ + Base] RedElim Reductive Elimination PdII_Diaryl->RedElim RedElim->Pd0 Regeneration Product Ar¹-Ar² RedElim->Product Cycle_End

Caption: Generalized catalytic cycle for the Suzuki-Miyaura coupling.

Strategic Applications for Quinazolines

The Suzuki reaction is extensively used to install aryl or heteroaryl substituents on the quinazoline core, typically at positions 2, 4, 6, or 7, starting from the corresponding halogenated quinazoline. This strategy was instrumental in the synthesis of 2,6-diarylquinazolin-4(3H)-ones, which have been identified as ghrelin and vasopressin receptor antagonists.[7]

Performance Analysis
  • Strengths: High functional group tolerance (esters, ketones, amides are well-tolerated), stability and low toxicity of boron reagents, and a vast library of commercially available coupling partners.

  • Limitations: The basic conditions can be incompatible with sensitive substrates. Furthermore, the nitrogen atoms within the quinazoline ring can sometimes coordinate to the palladium center, potentially inhibiting catalytic activity, requiring careful ligand selection to overcome.[6]

Experimental Protocol: Synthesis of 2,6,8-Triarylquinazolin-4(3H)-ones[7]
  • Reaction Setup: To a solution of 2-aryl-6,8-dibromo-2,3-dihydroquinazolin-4(1H)-one (1.0 mmol) in a 4:1 mixture of dioxane/water (10 mL), add the desired arylboronic acid (2.2 mmol), K₂CO₃ (3.0 mmol), and Pd(PPh₃)₄ (0.05 mmol).

  • Reaction Execution: Degas the mixture with argon for 15 minutes. Heat the reaction mixture to 90 °C and stir for 12-16 hours until TLC analysis indicates complete consumption of the starting material.

  • Work-up and Purification: Cool the reaction to room temperature and dilute with ethyl acetate (20 mL). Wash the organic layer with water (2 x 15 mL) and brine (15 mL). Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the 2,6,8-triaryl-2,3-dihydroquinazolin-4(1H)-one.

  • Dehydrogenation (if required): Dissolve the purified dihydroquinazolinone in ethanol, add iodine (2.0 equiv.), and reflux for 4-6 hours to yield the final aromatic quinazolinone.

Buchwald-Hartwig Amination: The Gateway to C-N Bond Formation

For the synthesis of bioactive molecules, the introduction of a nitrogen-based substituent is often a critical step. The Buchwald-Hartwig amination provides a powerful and direct method for forging C-N bonds, a transformation that is particularly vital for creating the 4-anilinoquinazoline scaffold found in many kinase inhibitors.

Mechanistic Rationale

The mechanism shares similarities with the Suzuki coupling, commencing with the oxidative addition of a haloquinazoline to a Pd(0) complex. The resulting Pd(II) intermediate then coordinates with the amine. Deprotonation by a base forms a palladium-amido complex, which undergoes reductive elimination to yield the aminated product and regenerate the Pd(0) catalyst.[5][8] The choice of a bulky, electron-rich phosphine ligand is critical to facilitate the reductive elimination step.[8]

Buchwald_Hartwig_Mechanism Pd0 LₙPd(0) OxAdd Oxidative Addition Pd0->OxAdd Ar-X Cycle_Start PdII_Intermediate LₙPd(II)(Ar)(X) OxAdd->PdII_Intermediate Amine_Coord Amine Binding & Deprotonation PdII_Intermediate->Amine_Coord PdII_Amido LₙPd(II)(Ar)(NR₂) Amine_Coord->PdII_Amido Amine R₂NH + Base Amine->Amine_Coord RedElim Reductive Elimination PdII_Amido->RedElim RedElim->Pd0 Regeneration Product Ar-NR₂ RedElim->Product Cycle_End

Caption: Catalytic cycle for the Buchwald-Hartwig C-N coupling.

Strategic Applications for Quinazolines

This reaction is the cornerstone for synthesizing 4-anilinoquinazolines, a class that includes the FDA-approved drug Lapatinib, a dual tyrosine kinase inhibitor.[7] The method allows for the late-stage introduction of diverse amine functionalities, which is a significant advantage in medicinal chemistry for building structure-activity relationship (SAR) libraries.[9] Recent studies have expanded this methodology to synthesize complex fused quinazolinone systems.[10]

Performance Analysis
  • Strengths: Provides direct access to C-N bonds with a broad scope of primary and secondary amines. It is a highly reliable and scalable method.

  • Limitations: Often requires strong bases (e.g., NaOtBu, LHMDS), which can limit functional group compatibility. The specialized phosphine ligands (e.g., XPhos, BrettPhos) can be expensive. Aryl iodides can sometimes inhibit the catalyst.[8]

Experimental Protocol: Cascade Synthesis of 4-Aminoquinazolines[11]
  • Reaction Setup: In an oven-dried Schlenk tube under an argon atmosphere, combine o-benzyl benzamide oxime (0.5 mmol), 2-iodobenzonitrile (0.75 mmol), Cs₂CO₃ (1.5 mmol), Xantphos (0.1 mmol), and Pd₂(dba)₃ (0.025 mmol).

  • Solvent Addition: Add anhydrous dioxane (5 mL) via syringe.

  • Reaction Execution: Seal the tube and heat the mixture at 100 °C for 24 hours.

  • Work-up: Cool the reaction mixture to room temperature, dilute with dichloromethane (20 mL), and filter through a pad of Celite.

  • Purification: Concentrate the filtrate under reduced pressure and purify the residue by preparative thin-layer chromatography (pTLC) to isolate the desired 4-aminoquinazoline product.

Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling is the premier method for forming C(sp²)–C(sp) bonds, linking a terminal alkyne with an aryl or vinyl halide. This reaction introduces a synthetically versatile alkynyl group onto the quinazoline scaffold, which can serve as a handle for further transformations like cycloadditions or as a key structural element in the final target molecule.

Mechanistic Rationale

The Sonogashira reaction operates through a dual catalytic system involving palladium and copper(I).[11][12] The palladium cycle mirrors that of other cross-couplings (oxidative addition, reductive elimination). The copper cycle's role is to react with the terminal alkyne in the presence of a base to form a copper(I) acetylide species. This species then undergoes transmetalation with the Pd(II)-halide intermediate, transferring the alkynyl group to palladium.[5]

Sonogashira_Mechanism cluster_Pd Palladium Cycle cluster_Cu Copper Cycle Pd0 Pd(0)L₂ PdII_ArX Ar-Pd(II)L₂(X) Pd0->PdII_ArX Oxidative Addition (Ar-X) PdII_ArAlkyne Ar-Pd(II)L₂(C≡CR) PdII_ArX->PdII_ArAlkyne Transmetalation PdII_ArAlkyne->Pd0 Product Ar-C≡CR PdII_ArAlkyne->Product Reductive Elimination CuX Cu(I)X Cu_Acetylide Cu(I)-C≡CR CuX->Cu_Acetylide Cu_Acetylide->PdII_ArX Cu_Acetylide->CuX Alkyne H-C≡CR + Base Alkyne->Cu_Acetylide

Caption: Dual catalytic cycles of the Sonogashira coupling.

Strategic Applications for Quinazolines

This method has been successfully applied to produce 6-alkynylated 4-aminoquinazolines, which are known to be selective inhibitors of Aurora A kinase.[7] The alkynyl group is a valuable linchpin for constructing more complex molecules via click chemistry or for intramolecular cyclizations to build fused heterocyclic systems.

Performance Analysis
  • Strengths: Generally proceeds under very mild conditions (often room temperature), high functional group tolerance, and provides a direct route to arylalkynes.

  • Limitations: The primary drawback is the potential for the copper co-catalyst to promote oxidative homocoupling of the terminal alkyne (Glaser coupling), which reduces yield and complicates purification.[12] Copper-free variants have been developed to address this issue but may require different reaction conditions.[11]

Experimental Protocol: Synthesis of 4-Alkynylquinazolines[14][15]
  • Reaction Setup: To a solution of 4-chloro-2-substituted quinazoline (1.0 mmol) in dry DMF (10 mL) in a Schlenk flask, add the terminal alkyne (1.2 mmol), Pd(PPh₃)₄ (0.05 mmol), CuI (0.1 mmol), and Cs₂CO₃ (2.0 mmol).

  • Reaction Execution: Degas the mixture with argon for 15 minutes. Stir the reaction at room temperature for 6-12 hours. Monitor the reaction progress by TLC.

  • Work-up: Upon completion, pour the reaction mixture into water (30 mL) and extract with ethyl acetate (3 x 20 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude product by silica gel column chromatography to obtain the 4-alkynylquinazoline.

Direct C-H Activation/Functionalization: The Atom-Economical Frontier

Direct C–H activation represents a paradigm shift in synthetic chemistry, offering a more sustainable and efficient way to functionalize heterocycles.[13] This approach avoids the need for pre-installing a halide or triflate "handle" on the quinazoline ring, thereby reducing step count and improving atom economy.[1][14]

Mechanistic Rationale

C-H activation reactions are often guided by a directing group (DG) on the substrate, which coordinates to the transition metal catalyst (e.g., Pd, Rh, Co) and positions it in close proximity to a specific C-H bond.[14][15] The key step is the cleavage of the C-H bond, often through a concerted metalation-deprotonation (CMD) pathway. The resulting metallacyclic intermediate can then react with a coupling partner, followed by reductive elimination or another turnover-enabling step to yield the functionalized product.

CH_Activation_Workflow Start Quinazoline with Directing Group (DG) Coordination Coordination to M(X)ₙ Start->Coordination + [M] CMD C-H Activation (e.g., CMD) Coordination->CMD Metallacycle Metallacyclic Intermediate CMD->Metallacycle Coupling Reaction with Coupling Partner Metallacycle->Coupling + Partner Final_Intermediate Post-Coupling Intermediate Coupling->Final_Intermediate Turnover Reductive Elimination or Oxidation Final_Intermediate->Turnover Product Functionalized Quinazoline Turnover->Product

Caption: General workflow for directing group-assisted C-H functionalization.

Strategic Applications for Quinazolines

C-H activation allows for the functionalization of quinazolines at positions that are otherwise difficult to access. For instance, using a removable directing group, cobalt-catalyzed C-H activation has been used to synthesize quinazolines from N-sulfinylimines and benzimidates.[1][15] This approach enables the introduction of aryl, alkyl, and other groups with high regioselectivity, opening new avenues for structural diversification.[14][16]

Performance Analysis
  • Strengths: High atom and step economy, access to novel substitution patterns, and circumvention of halogenated intermediates.[13]

  • Limitations: Often requires a directing group, which must be installed and later removed, adding steps to the overall sequence. Regioselectivity can be poor without a directing group. Some methods require high temperatures or the use of stoichiometric oxidants.[3]

Experimental Protocol: Cobalt-Catalyzed Quinazoline Synthesis via C-H Activation[18]
  • Reaction Setup: In a glovebox, add N-sulfinylimine (0.2 mmol), dioxazolone (0.3 mmol), [Cp*Co(CO)I₂] (4 mol %), AgSbF₆ (20 mol %), and NaOAc (1.0 equiv.) to a screw-capped vial.

  • Solvent Addition: Add 1.0 mL of DCE (1,2-dichloroethane) to the vial.

  • Reaction Execution: Seal the vial and remove it from the glovebox. Place the vial in a preheated oil bath at 100 °C and stir for 20 hours.

  • Work-up: Cool the reaction to room temperature. Filter the mixture through a short pad of silica gel, eluting with ethyl acetate.

  • Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel to afford the desired quinazoline.

Head-to-Head Comparison Summary

FeatureSuzuki-Miyaura CouplingBuchwald-Hartwig AminationSonogashira CouplingDirect C-H Activation
Bond Formed C(sp²)–C(sp²)C(sp²)–NC(sp²)–C(sp)C–C, C–N, C–O, etc.
Key Reagents Organoboron compoundsPrimary/Secondary AminesTerminal AlkynesVarious (Arenes, Alkenes)
Catalyst System Pd(0) complex, BasePd(0) complex, Bulky Ligand, BasePd(0)/Cu(I) dual system, BasePd, Rh, Co, Ru complexes
Strengths Wide substrate scope, stable reagents, mild conditions.Direct C-N formation, essential for pharmaceuticals.Direct alkynylation, versatile product handle.High atom/step economy, novel regioselectivity.
Limitations Potential catalyst inhibition, basic conditions.Requires strong bases, expensive ligands.Alkyne homocoupling (Glaser), air sensitivity.Often needs directing groups, can require harsh conditions.
Typical Yields 70-95%[7]60-90%[10][17]70-95%[7][18]50-85%[1][15]

Conclusion and Future Perspectives

The choice of a cross-coupling method for quinazoline synthesis is dictated by the specific bond to be formed, the desired substitution pattern, and the overall synthetic strategy.

  • Suzuki-Miyaura coupling remains the go-to method for general C-C arylations due to its reliability and the vast availability of reagents.

  • Buchwald-Hartwig amination is indispensable for installing nitrogen nucleophiles, a critical transformation in the synthesis of kinase inhibitors and other pharmaceuticals.

  • Sonogashira coupling provides a unique entry to alkynylquinazolines, which are valuable intermediates for further diversification.

  • Direct C-H activation is the future, offering a more sustainable and elegant approach to functionalization, though it often requires more specialized development for a given substrate.

Looking ahead, the field continues to evolve toward more sustainable practices. The development of catalysts based on earth-abundant metals like iron and cobalt is gaining traction.[1][3] Furthermore, emerging technologies such as photoredox and electrocatalysis are poised to provide new, milder pathways for these powerful transformations, further expanding the synthetic chemist's toolkit for creating the next generation of quinazoline-based medicines and materials.[16]

References

  • Frontiers in Chemistry. Transition-metal-catalyzed synthesis of quinazolines: A review. [Link]

  • MDPI. Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. [Link]

  • Molecules. Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones and Their Quinazoline Derivatives. [Link]

  • MDPI. Recent Advances in Metal-Catalyzed Approaches for the Synthesis of Quinazoline Derivatives. [Link]

  • Thieme. recent advances in selective functionalization of the quinazoline scaffold. [Link]

  • IntechOpen. Recent Approaches for the Synthesis of Imidazoquinazolines and Benzimidazoquinazolines. [Link]

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Comparative

A Senior Application Scientist's Guide to Evaluating the Drug-Likeness of 7-Bromo-4-chloro-8-fluoroquinazoline Analogs

Introduction: The Quinazoline Scaffold in Modern Drug Discovery The quinazoline core is a privileged heterocyclic scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1][2][3] Its versati...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Quinazoline Scaffold in Modern Drug Discovery

The quinazoline core is a privileged heterocyclic scaffold in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1][2][3] Its versatile structure allows for modification at various positions, enabling the fine-tuning of pharmacological activity.[1][4] Notably, quinazoline derivatives have been successfully developed as potent kinase inhibitors in oncology, with several FDA-approved drugs targeting key signaling pathways implicated in cancer progression, such as the Epidermal Growth Factor Receptor (EGFR).[3][4][5][6] The 7-Bromo-4-chloro-8-fluoroquinazoline core represents a key starting point for the synthesis of novel analogs with potential therapeutic value. However, promising biological activity alone does not guarantee a successful drug. A compound must also possess favorable "drug-like" properties, encompassing its Absorption, Distribution, Metabolism, and Excretion (ADME) profile.[7][8] This guide provides a comprehensive framework for evaluating the drug-likeness of novel 7-Bromo-4-chloro-8-fluoroquinazoline analogs, integrating both computational and experimental approaches to inform lead optimization and candidate selection.

PART 1: In Silico Assessment of Drug-Likeness – The First Pass Filter

Before committing to costly and time-consuming synthesis and in vitro testing, computational (in silico) models provide a rapid and cost-effective means to predict the drug-like properties of virtual compounds.[7][8][9][10] These predictive models serve as a critical first-pass filter, allowing researchers to prioritize analogs with a higher probability of success.

Lipinski's Rule of Five: A Foundational Guideline

One of the most widely recognized guidelines for predicting oral bioavailability is Lipinski's Rule of Five.[11][12] This rule is based on the observation that most orally administered drugs are relatively small and moderately lipophilic. An orally active drug generally should not violate more than one of the following criteria:[11]

  • Molecular Weight (MW) ≤ 500 Daltons: Lower molecular weight is associated with better permeability and diffusion.

  • LogP (octanol-water partition coefficient) ≤ 5: LogP is a measure of a compound's lipophilicity. An optimal LogP, typically between 1.35 and 1.8 for good oral absorption, is crucial for membrane permeability.[12][13]

  • Hydrogen Bond Donors (HBD) ≤ 5: The total number of nitrogen-hydrogen and oxygen-hydrogen bonds.

  • Hydrogen Bond Acceptors (HBA) ≤ 10: The total number of nitrogen and oxygen atoms.

While a valuable heuristic, it is important to remember that Lipinski's Rule is a guideline, not an immutable law.[14] Many successful drugs, particularly those in complex therapeutic areas, exist "beyond the Rule of Five".[12]

Workflow for In Silico Drug-Likeness Prediction

Caption: A streamlined workflow for the computational evaluation of drug-likeness.

Comparative In Silico Data for Hypothetical Analogs

To illustrate this process, let's consider a set of hypothetical analogs of 7-Bromo-4-chloro-8-fluoroquinazoline (Scaffold A) and their predicted drug-likeness parameters.

CompoundR-GroupMW (Da)LogPHBDHBALipinski ViolationsPredicted Aqueous Solubility (logS)
Scaffold A -277.453.2030-4.5
Analog 1 -NH(CH₂)₂OH322.512.8240-3.8
Analog 2 -N(CH₃)₂304.533.5040-4.2
Analog 3 -morpholine344.572.9040-4.0
Analog 4 -SO₂NH₂356.522.5250-3.5

Note: These are hypothetical values for illustrative purposes.

Based on this in silico analysis, all analogs adhere to Lipinski's Rule of Five and exhibit predicted aqueous solubility within a reasonable range for further investigation.

PART 2: Experimental (In Vitro) Evaluation of Drug-Likeness

Compounds that pass the in silico filters are then synthesized and subjected to a battery of in vitro assays to experimentally determine their ADME properties.[15] These assays provide crucial data to build structure-activity relationships (SAR) and guide further optimization.

Key In Vitro Assays for Drug-Likeness Profiling

A standard panel of in vitro assays is employed to assess the following key parameters:

  • Aqueous Solubility: Poor solubility can lead to low bioavailability and formulation challenges.

  • Permeability: The ability of a compound to cross biological membranes, such as the intestinal epithelium, is critical for oral absorption.[16]

  • Metabolic Stability: The susceptibility of a compound to metabolism, primarily by liver enzymes, determines its half-life and potential for drug-drug interactions.[16][17][18]

  • Cytotoxicity: Early assessment of a compound's toxicity to cells is essential to identify potential safety liabilities.[19][20][21]

Experimental Workflow for In Vitro ADME Profiling

Caption: A comprehensive workflow for the experimental evaluation of key ADME properties.

Detailed Experimental Protocols
1. Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA assay is a high-throughput, cell-free method to predict passive membrane permeability.[22][23][24][25]

Protocol:

  • Prepare the Donor Plate: Add the test compound (typically at a final concentration of 10-100 µM in a buffer solution, e.g., PBS at pH 7.4) to the wells of a 96-well donor plate.

  • Coat the Filter Plate: Pipette a small volume (e.g., 5 µL) of a lipid solution (e.g., 2% lecithin in dodecane) onto the filter membrane of a 96-well filter plate.[23]

  • Assemble the PAMPA Sandwich: Place the lipid-coated filter plate onto the donor plate.

  • Prepare the Acceptor Plate: Fill the wells of a 96-well acceptor plate with buffer solution.

  • Incubate: Place the assembled "sandwich" onto the acceptor plate and incubate at room temperature for a defined period (e.g., 4-18 hours).[22][23]

  • Quantify: After incubation, determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method, such as LC-MS/MS.

  • Calculate Apparent Permeability (Papp): The apparent permeability coefficient is calculated using the following equation:

    Papp = (-VD * VA / ((VD + VA) * A * t)) * ln(1 - ([C]A / [C]eq))

    Where:

    • VD = Volume of donor well

    • VA = Volume of acceptor well

    • A = Area of the filter membrane

    • t = Incubation time

    • [C]A = Compound concentration in the acceptor well

    • [C]eq = Equilibrium compound concentration

2. Caco-2 Permeability Assay

The Caco-2 permeability assay is a more biologically relevant model that uses a monolayer of human colon adenocarcinoma cells to predict intestinal drug absorption.[26][27][28]

Protocol:

  • Cell Culture: Culture Caco-2 cells on semipermeable filter inserts in a 24-well plate for 21-25 days to allow for differentiation and formation of a confluent monolayer.[27][29]

  • Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer. A TEER value of ≥200 Ω·cm² is generally considered acceptable.[29]

  • Prepare Dosing Solution: Dissolve the test compound in a transport buffer (e.g., Hanks' Balanced Salt Solution) at the desired concentration.

  • Permeability Measurement (Apical to Basolateral):

    • Add the dosing solution to the apical (upper) side of the cell monolayer.

    • Add fresh transport buffer to the basolateral (lower) side.

    • Incubate at 37°C for a specified time (e.g., 2 hours).[28]

    • Collect samples from the basolateral side at different time points.

  • Permeability Measurement (Basolateral to Apical): Perform the reverse experiment to assess active efflux.

  • Quantification and Papp Calculation: Analyze the concentration of the compound in the collected samples by LC-MS/MS and calculate the Papp value. The efflux ratio (PappB-A / PappA-B) can also be determined to identify substrates of efflux transporters.

3. In Vitro Metabolic Stability Assay

This assay evaluates the susceptibility of a compound to metabolism by liver enzymes, typically using human liver microsomes (HLMs).[17][18][30][31]

Protocol:

  • Prepare Incubation Mixture: In a microcentrifuge tube, combine the test compound (typically at 1 µM), human liver microsomes (e.g., 0.5 mg/mL), and phosphate buffer.[32]

  • Initiate Reaction: Pre-warm the mixture at 37°C, then add a NADPH-regenerating system to initiate the metabolic reaction.

  • Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a quenching solution (e.g., cold acetonitrile) to stop the reaction.

  • Sample Processing: Centrifuge the samples to pellet the protein and collect the supernatant.

  • LC-MS/MS Analysis: Analyze the remaining concentration of the parent compound in the supernatant at each time point using LC-MS/MS.

  • Data Analysis: Plot the natural logarithm of the percentage of the remaining compound versus time. The slope of the line is used to calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).[18][32]

4. Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay that measures cell metabolic activity as an indicator of cell viability.[19][20][21]

Protocol:

  • Cell Seeding: Seed a human cancer cell line (e.g., A549, a human lung carcinoma cell line) in a 96-well plate and allow the cells to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the test compounds for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.[19]

  • Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • IC50 Determination: Calculate the half-maximal inhibitory concentration (IC50), which is the concentration of the compound that inhibits cell growth by 50%.

Comparative In Vitro Data for Hypothetical Analogs
CompoundAqueous Solubility (µM)PAMPA Papp (10⁻⁶ cm/s)Caco-2 Papp (A-B) (10⁻⁶ cm/s)HLM Stability (t₁/₂ min)A549 Cytotoxicity (IC₅₀ µM)
Analog 1 1508.55.2>602.5
Analog 2 8012.19.8451.8
Analog 3 1207.24.1>603.1
Analog 4 2503.51.535>10

Note: These are hypothetical values for illustrative purposes.

Interpretation of Results:

  • Analog 1 and 3 show good solubility, moderate permeability, and excellent metabolic stability, making them promising candidates.

  • Analog 2 displays higher permeability but slightly lower metabolic stability, which may warrant further investigation into its metabolic profile.

  • Analog 4 has excellent solubility but poor permeability, suggesting it may have limited oral absorption. Its lower cytotoxicity might be a result of its inability to effectively enter the cells.

Conclusion: A Multi-Parameter Approach to Drug-Likeness Evaluation

The evaluation of drug-likeness is a critical and iterative process in modern drug discovery. By integrating in silico predictions with robust in vitro experimental data, researchers can make more informed decisions about which compounds to advance. The framework presented here, combining Lipinski's rules with key experimental assays for solubility, permeability, metabolic stability, and cytotoxicity, provides a comprehensive strategy for de-risking novel 7-Bromo-4-chloro-8-fluoroquinazoline analogs early in the discovery pipeline. This multi-parameter optimization approach ultimately increases the probability of identifying a clinical candidate with a balanced profile of potency, safety, and favorable pharmacokinetic properties.

References

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  • Khan, I., et al. (2021). Synthesis, Drug Likeness and In-vitro Screening of Some Novel Quinazolinone Derivatives for Anti-Obesity Activity. ResearchGate. Retrieved from [Link]

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  • Tavelin, S., et al. (2021). Re-Use of Caco-2 Monolayers in Permeability Assays—Validation Regarding Cell Monolayer Integrity and Tightness. Pharmaceutics, 13(10), 1581. Retrieved from [Link]

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Validation

Unraveling Molecular Architecture: A Comparative Guide to 2D NMR Spectroscopy for Reaction Product Confirmation

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a chemical structure is not merely a final step but the bedrock of credible research. When a synthesis is complete, the cru...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a chemical structure is not merely a final step but the bedrock of credible research. When a synthesis is complete, the crucial question remains: "What did I actually make?" While one-dimensional (1D) Nuclear Magnetic Resonance (NMR) provides a foundational overview of a molecule's proton and carbon environments, it often falls short in the face of complex structures where signals overlap, creating an indecipherable puzzle. This is where two-dimensional (2D) NMR spectroscopy emerges as an indispensable tool, transforming a crowded 1D spectrum into a detailed roadmap of molecular connectivity.[1][2]

This guide offers a deep dive into the practical application of 2D NMR for the structural elucidation of reaction products. We will move beyond a simple recitation of techniques to explore the causality behind experimental choices, providing the in-depth, field-proven insights necessary to confidently select, execute, and interpret the right experiments. We will compare the workhorse techniques—COSY, HSQC, and HMBC—and contextualize their utility against other common analytical methods, ensuring that every protocol described is part of a self-validating system for structural confirmation.

The Strategic Advantage of Two Dimensions

The primary limitation of 1D NMR is its single frequency axis. In molecules with multiple, similar chemical environments, proton (¹H) or carbon (¹³C) signals can bunch together, making it impossible to assign individual resonances or decipher spin-spin coupling patterns.[2] 2D NMR overcomes this by spreading the spectral data across two frequency axes, resolving these overlaps and revealing correlations between nuclei.[2] This second dimension allows us to visualize how atoms are connected through chemical bonds (scalar or J-coupling) or through space (dipolar coupling), providing a clear path to piecing together the molecular jigsaw puzzle.[1][3]

The strategic workflow for confirming a reaction product's structure is a systematic process of gathering layered evidence. It begins with simple, broad-stroke techniques and progresses to more detailed, specific experiments.

dot graph "workflow" { layout="dot"; rankdir="TB"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [color="#5F6368", fontname="Arial", fontsize=10];

subgraph "cluster_0" { label = "Initial Analysis & Hypothesis"; bgcolor="#E8F0FE"; "MS" [label="Mass Spectrometry\n(Confirm Molecular Weight)"]; "1D_H" [label="1D ¹H NMR\n(Proton Environments & Integration)"]; "1D_C" [label="1D ¹³C & DEPT NMR\n(Carbon Count & Type)"]; }

subgraph "cluster_1" { label = "Establishing Connectivity"; bgcolor="#E6F4EA"; "COSY" [label="¹H-¹H COSY\n(H-H Connectivity through 2-3 bonds)"]; "HSQC" [label="¹H-¹³C HSQC\n(Direct C-H Attachment)"]; "HMBC" [label="¹H-¹³C HMBC\n(Long-Range C-H Connectivity)"]; }

subgraph "cluster_2" { label = "Final Structure Confirmation"; bgcolor="#FCE8E6"; "Structure" [label="Assemble Fragments & Propose Structure", shape=ellipse, fillcolor="#FFFFFF"]; "Validation" [label="Verify Against All Data", shape=ellipse, fillcolor="#FFFFFF"]; }

// Edges "MS" -> "1D_H" [label="Provides Formula"]; "1D_H" -> "1D_C" [label="Initial Assignments"]; "1D_C" -> "COSY" [label="Provides Context"]; "COSY" -> "HSQC" [label="Defines Spin Systems"]; "HSQC" -> "HMBC" [label="Assigns Protonated Carbons"]; "HMBC" -> "Structure" [label="Connects Fragments"]; "Structure" -> "Validation"; }

Caption: A typical workflow for small molecule structure elucidation using NMR.

At-a-Glance Comparison of Key 2D NMR Techniques

The choice of experiment is dictated by the specific question you need to answer. Are you trying to connect protons to their neighbors? Or link a proton to a carbon several bonds away? The table below provides a rapid, objective comparison to guide your experimental design.

Feature¹H-¹H COSY (Correlation Spectroscopy)¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)
Information Obtained ¹H-¹H correlations through 2-3 bonds (J-coupling).[4]One-bond ¹H-¹³C correlations.[5]Long-range (2-4 bond) ¹H-¹³C correlations.[5]
Primary Application Establishing proton spin systems and identifying neighboring protons.Assigning protons to their directly attached carbons.Connecting molecular fragments across quaternary carbons and heteroatoms.
Typical Sample Amount 5-25 mg10-50 mg20-100+ mg
Typical Experiment Time 5-30 minutes15-60 minutes1-4 hours
Key Strength Fast and excellent for mapping out the proton backbone of a molecule.Very sensitive due to proton detection; excellent for assigning protonated carbons.[5]Crucial for identifying connectivity across atoms with no attached protons (e.g., quaternary carbons, carbonyls).
Key Limitation Does not provide information about heteronuclear connections or quaternary carbons. Can be crowded in complex molecules.Only shows direct, one-bond correlations. Quaternary carbons are invisible.Less sensitive than HSQC; absence of a correlation is not definitive proof of no connectivity.[6]

The Broader Analytical Landscape: NMR vs. Other Techniques

While powerful, 2D NMR is one of several tools available for structural analysis. Understanding its unique strengths in comparison to Mass Spectrometry (MS) and X-ray Crystallography is key to a comprehensive analytical strategy.

Technique2D NMR Spectroscopy Mass Spectrometry (MS) X-Ray Crystallography
Principle Measures nuclear spin transitions in a magnetic field to map atomic connectivity.Measures the mass-to-charge ratio of ionized molecules and their fragments.[7]Scatters X-rays off a single crystal to determine the 3D arrangement of atoms in the solid state.[8]
Information Detailed atomic connectivity (through-bond), spatial proximity (through-space), stereochemistry, and molecular dynamics in solution.[2][9]Precise molecular weight, elemental composition (HRMS), and fragmentation patterns that suggest substructures.[10]Provides a precise 3D model of the molecule, including absolute stereochemistry and bond lengths/angles in a crystal lattice.[11]
Strengths Unparalleled for determining the complete covalent structure and stereochemistry of a molecule in its native solution state without requiring crystallization.[2][12]Extremely high sensitivity (picomole to femtomole level), ideal for confirming molecular weight and identifying components in complex mixtures.[10]Considered the "gold standard" for an unambiguous 3D structure determination, especially for large molecules and establishing absolute stereochemistry.[11][13]
Weaknesses Relatively low sensitivity, requiring milligrams of sample. Can be challenging for very large molecules (>50 kDa).[10][13]Provides limited information on atomic connectivity and no information on stereochemistry. Isomers are often indistinguishable.[7]Requires a high-quality single crystal, which can be difficult or impossible to grow. The resulting structure is a static solid-state representation, which may not reflect the solution-state conformation.[8]

The synergy between these techniques is powerful. MS can quickly confirm the expected molecular weight of your product, while NMR pieces together the exact atomic arrangement.[7] If a crystal can be grown, X-ray crystallography can provide the ultimate confirmation of the 3D structure.

Experimental Protocols: A Practical Guide

The following sections provide detailed, step-by-step methodologies for the core 2D NMR experiments. These are intended as a robust starting point and may require optimization based on your specific instrument, sample, and research question.

Foundational Step: Sample Preparation

The quality of your data is directly dependent on the quality of your sample. Garbage in, garbage out.

  • Sample Purity: Ensure the sample is as pure as possible. Residual solvents or reaction byproducts will complicate spectra.

  • Concentration: For a typical suite of 2D experiments on a small molecule (<1000 g/mol ), aim for a concentration of 10-50 mg in 0.6-0.7 mL of deuterated solvent.[6][14] COSY is the least demanding, while HMBC will require a more concentrated sample for good signal-to-noise.

  • Solvent Selection: Use a high-quality deuterated solvent that fully dissolves your compound. Chloroform-d (CDCl₃) is a common starting point for many organic molecules.[15] Ensure the solvent does not react with your compound.

  • Tube Quality: Use a clean, high-quality 5 mm NMR tube rated for your spectrometer's field strength. Scratches or imperfections can degrade the magnetic field homogeneity.[6]

  • Filtration: If any particulate matter is visible, filter the sample through a small plug of glass wool in a Pasteur pipette directly into the NMR tube to prevent poor shimming and broad lines.[14]

Protocol 1: ¹H-¹H COSY (Correlation Spectroscopy)

The COSY experiment is the logical first step in 2D analysis. It quickly reveals which protons are coupled to each other, typically through two or three bonds, allowing you to map out distinct spin systems within your molecule.[4]

dot graph "cosy_explanation" { layout="dot"; rankdir="LR"; node [shape=box, style=filled, fillcolor="#FFFFFF", fontcolor="#202124", fontname="Arial"]; edge [color="#4285F4", fontname="Arial", fontsize=10];

subgraph "cluster_cosy" { label="COSY Spectrum"; bgcolor="#E8F0FE"; "Spectrum" [label="2D Plot\n(¹H vs ¹H)", shape=none, image="cosy_icon.png"]; // Placeholder for a generic spectrum icon "Diagonal" [label="Diagonal Peaks\n(1D Spectrum)"]; "Cross_Peak" [label="Cross Peak\n(Hₐ ↔ Hₑ)"]; }

subgraph "cluster_molecule" { label="Molecular Fragment"; bgcolor="#F1F3F4"; "Fragment" [label="Hₐ-C-C-Hₑ", shape=none]; }

"Fragment" -> "Cross_Peak" [label="J-Coupling\n(2-3 Bonds)"]; "Cross_Peak" -> "Diagonal" [style=invis]; // for layout }

Caption: COSY reveals through-bond (2-3 bond) correlations between protons.

Step-by-Step Methodology:

  • Acquire a 1D ¹H Spectrum: First, run a standard high-quality 1D ¹H spectrum. This is essential for determining the spectral width (SW) and transmitter frequency offset (o1p).[16][17]

  • Setup COSY Experiment:

    • Create a new experiment dataset and load the standard COSY parameter set for your spectrometer (e.g., cosygpqf on a Bruker instrument).[18]

    • Set the spectral width (SW) in both the F2 (direct) and F1 (indirect) dimensions to the value determined from your 1D ¹H spectrum. Ensure the window encompasses all proton signals.[16]

    • Set the transmitter frequency offset (o1p) to the center of the ¹H spectrum.[16]

    • The number of data points in the direct dimension (TD in F2) is typically set to 1K or 2K.

    • The number of increments in the indirect dimension (TD in F1) is usually set between 256 and 512. A higher number increases resolution in F1 but also increases experiment time.

    • Set the number of scans (NS) per increment. For a reasonably concentrated sample, 2 to 8 scans are often sufficient.

  • Acquisition: Start the acquisition. The experiment time is typically short, ranging from a few minutes to half an hour.

  • Processing & Interpretation:

    • Perform a two-dimensional Fourier transform (e.g., using the xfb command).[16]

    • The resulting spectrum will show the 1D proton spectrum along the diagonal.[19]

    • Off-diagonal signals, known as cross-peaks, appear symmetrically to the diagonal and indicate that the two protons at those corresponding chemical shifts are J-coupled.[20]

    • Trace a line from a cross-peak parallel to each axis to the diagonal to identify the coupled partners. By "walking" along the coupled pathways from one cross-peak to the next, you can trace out entire molecular fragments.[1]

Protocol 2: ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment is the most sensitive method for correlating protons directly to the carbons they are attached to. It is the definitive way to assign protonated carbons.[5]

dot graph "hsqc_explanation" { layout="dot"; rankdir="LR"; node [shape=box, style=filled, fillcolor="#FFFFFF", fontcolor="#202124", fontname="Arial"]; edge [color="#34A853", fontname="Arial", fontsize=10];

subgraph "cluster_hsqc" { label="HSQC Spectrum"; bgcolor="#E6F4EA"; "Spectrum" [label="2D Plot\n(¹H vs ¹³C)", shape=none, image="hsqc_icon.png"]; "Cross_Peak" [label="Cross Peak\n(Cₓ, Hₓ)"]; }

subgraph "cluster_molecule" { label="Molecular Fragment"; bgcolor="#F1F3F4"; "Fragment" [label="Cₓ-Hₓ", shape=none]; }

"Fragment" -> "Cross_Peak" [label="¹JCH Coupling\n(1 Bond)"]; }

Caption: HSQC reveals direct one-bond correlations between protons and carbons.

Step-by-Step Methodology:

  • Acquire 1D Spectra: You will need high-quality 1D ¹H and ¹³C spectra to set the spectral widths and offsets for both dimensions.[16]

  • Setup HSQC Experiment:

    • Create a new experiment and load a standard HSQC parameter set (e.g., hsqcedetgpsisp2.2 for an edited HSQC that distinguishes CH/CH₃ from CH₂ groups).[18]

    • Set the SW and o1p for the F2 dimension (¹H) based on your 1D proton spectrum.

    • Set the SW and o1p for the F1 dimension (¹³C) based on your 1D carbon spectrum.[16]

    • The number of increments (TD in F1) is typically 128 to 256.

    • The number of scans (NS) per increment usually ranges from 1 to 8, depending on concentration.

  • Acquisition: Run the experiment. An HSQC is typically longer than a COSY, often taking 15 minutes to an hour.

  • Processing & Interpretation:

    • After the 2D Fourier transform, the spectrum will display the ¹H spectrum on one axis and the ¹³C spectrum on the other.

    • Each cross-peak indicates a direct, one-bond connection between a proton and a carbon.[5]

    • If you have already assigned a proton from COSY data, you can now definitively assign its attached carbon.

    • An "edited" HSQC is highly valuable, as it uses different phasing for CH/CH₃ peaks versus CH₂ peaks, providing similar information to a DEPT-135 experiment but with much greater sensitivity.[18]

Protocol 3: ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC is arguably the most powerful experiment for piecing together the final structure. It reveals correlations between protons and carbons that are two, three, and sometimes four bonds apart, allowing you to connect the molecular fragments identified by COSY and HSQC.[5] It is the primary tool for identifying quaternary carbons.

dot graph "hmbc_explanation" { layout="dot"; rankdir="LR"; node [shape=box, style=filled, fillcolor="#FFFFFF", fontcolor="#202124", fontname="Arial"]; edge [color="#EA4335", fontname="Arial", fontsize=10];

subgraph "cluster_hmbc" { label="HMBC Spectrum"; bgcolor="#FCE8E6"; "Spectrum" [label="2D Plot\n(¹H vs ¹³C)", shape=none, image="hmbc_icon.png"]; "Cross_Peak" [label="Cross Peak\n(Cᵥ, Hₐ)"]; }

subgraph "cluster_molecule" { label="Molecular Fragment"; bgcolor="#F1F3F4"; "Fragment" [label="Hₐ-C-Cᵥ(=O)", shape=none]; }

"Fragment" -> "Cross_Peak" [label="ⁿJCH Coupling\n(2-3 Bonds)"]; }

Caption: HMBC reveals long-range (2-3 bond) correlations, connecting fragments.

Step-by-Step Methodology:

  • Acquire 1D Spectra: As with HSQC, you need 1D ¹H and ¹³C spectra to define the experimental parameters.[16]

  • Setup HMBC Experiment:

    • Create a new experiment and load a standard HMBC parameter set (e.g., hmbcgplpndqf).[18]

    • Set the SW and o1p for the ¹H (F2) and ¹³C (F1) dimensions as you did for the HSQC. It is often crucial to have a wide carbon spectral width to see correlations to carbonyls and other downfield quaternary carbons.[5]

    • The number of increments (TD in F1) is often set higher than in HSQC (e.g., 512) to improve resolution.

    • The number of scans (NS) will likely need to be higher than for HSQC (e.g., 8, 16, or more) due to the lower sensitivity of the experiment.

  • Acquisition: This is typically the longest experiment, often requiring 1 to 4 hours, or even overnight for very dilute samples.

  • Processing & Interpretation:

    • The resulting spectrum correlates protons on the F2 axis with carbons on the F1 axis.

    • A cross-peak indicates a 2- or 3-bond coupling between a proton and a carbon.[5] Direct one-bond correlations are suppressed.

    • Look for correlations from well-defined proton signals to carbons that do not appear in the HSQC spectrum—these are your quaternary carbons.

    • For example, observing a correlation from a methyl proton singlet to a carbonyl carbon (~170 ppm) is definitive evidence of an acetate or related functional group.

Conclusion: From Spectra to Structure

The definitive confirmation of a reaction product's structure is a process of systematic, multi-layered data integration. It begins with the broad strokes of 1D NMR and Mass Spectrometry to establish the basic framework and molecular formula. The true architectural detail, however, is revealed through the power of 2D NMR. By logically progressing through COSY, HSQC, and HMBC experiments, a researcher can move from a collection of ambiguous signals to a fully validated molecular structure. COSY connects the proton framework, HSQC assigns the protonated carbons, and HMBC provides the long-range connections that piece the entire puzzle together. By understanding the causality behind each experiment and its place in the analytical workflow, researchers can harness these powerful techniques to accelerate discovery and ensure the scientific integrity of their work.

References

  • Step By Step Instructions for 2D NMR Experiments on the Bruker 300 MHz Spectrometer.
  • Structural Analysis of Organic Compound Using 2D - NMR Spectrum. JEOL. Available at: [Link]

  • A Step-By-Step Guide to 1D and 2D NMR Interpretation. Emery Pharma. (2018). Available at: [Link]

  • Common problems and artifacts encountered in solution-state NMR experiments. Concepts in Magnetic Resonance Part A. (2017). Available at: [Link]

  • 2D NMR Analysis as a Sensitive Tool for Evaluating the Higher-Order Structural Integrity of Monoclonal Antibody against COVID-19. Pharmaceuticals. (2022). Available at: [Link]

  • The Strengths and Weaknesses of NMR Spectroscopy and Mass Spectrometry with Particular Focus on... Metabolites. (2019). Available at: [Link]

  • Interpreting 2-D NMR Spectra. Chemistry LibreTexts. (2023). Available at: [Link]

  • NMR Sample Preparation. Iowa State University Chemical Instrumentation Facility. Available at: [Link]

  • Fast quantitative 2D NMR for quantifying analytes in complex mixtures. TrAC Trends in Analytical Chemistry. (2015). Available at: [Link]

  • Two-dimensional concurrent HMQC-COSY as an approach for small molecule chemical shift assignment and compound identification. Magnetic Resonance in Chemistry. (2014). Available at: [Link]

  • 2D NMR Problem Solving. Eugene E. Kwan. Available at: [Link]

  • New Advances in Fast Methods of 2D NMR Experiments. IntechOpen. (2019). Available at: [Link]

  • Comparison of NMR and X-ray crystallography. Available at: [Link]

  • NMR Sample Preparation: The Complete Guide. Organomation. Available at: [Link]

  • Common Acquisition Concepts and Problems for 1D/2D NMR. Available at: [Link]

  • 2D NMR. EPFL. Available at: [Link]

  • Two-dimensional NMR. The James Keeler Group. Available at: [Link]

  • Sample Preparation. Michigan State University. Available at: [Link]

  • X-Ray Crystallography vs. NMR Spectroscopy. News-Medical.Net. (2019). Available at: [Link]

  • The Evolving Landscape of NMR Structural Elucidation. Magnetochemistry. (2026). Available at: [Link]

  • HSQC and HMBC for Topspin. University of Wisconsin-Madison. (2020). Available at: [Link]

  • NMR sample preparation guidelines. Available at: [Link]

  • NMR Spectroscopy :: 8-TECH-9 Two Dimensional NMR. Organic Chemistry Data. (2020). Available at: [Link]

  • Differences in NMR vs Mass Spectrometry for Identification. Patsnap. (2025). Available at: [Link]

  • Quantitative 2D NMR studies. ResearchGate. (2025). Available at: [Link]

  • Comparison of X-ray Crystallography, NMR and EM. Creative Biostructure. Available at: [Link]

  • Computational methods for NMR and MS for structure elucidation I: software for basic NMR. Physical Sciences Reviews. (2019). Available at: [Link]

  • Top Resolution in 2D NMR Spectroscopy Using Spectral Aliasing. Royal Society of Chemistry. (2023). Available at: [Link]

  • Why Pharma Companies Are Investing in Structure Elucidation Services by NMR in 2025. ResolveMass. (2025). Available at: [Link]

  • X-ray Crystallography and NMR: Complementary Views of Structure and Dynamics. Stanford University. Available at: [Link]

  • Macromolecular Structure Determination: Comparison of X-ray Crystallography and NMR Spectroscopy. ResearchGate. Available at: [Link]

Sources

Comparative

benchmarking new quinazoline derivatives against known EGFR/VEGFR-2 inhibitors

Executive Summary The quinazoline scaffold remains one of the most privileged pharmacophores in targeted oncology, forming the structural backbone of first-generation tyrosine kinase inhibitors (TKIs) like Erlotinib and...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The quinazoline scaffold remains one of the most privileged pharmacophores in targeted oncology, forming the structural backbone of first-generation tyrosine kinase inhibitors (TKIs) like Erlotinib and Gefitinib. However, the clinical efficacy of highly selective Epidermal Growth Factor Receptor (EGFR) inhibitors is frequently circumvented by tumor-induced angiogenesis—a resistance mechanism heavily mediated by the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) 1[1].

To counter this "angiogenic escape," drug development has pivoted toward dual EGFR/VEGFR-2 inhibitors. Vandetanib (ZD6474) serves as the clinical benchmark for this dual-action class 2[2]. This guide provides a rigorous benchmarking framework for evaluating newly synthesized quinazoline derivatives (e.g., C2/N3 substituted quinazolines and 4-anilinoquinazolines) against established TKIs, focusing on mechanistic causality, comparative data matrices, and self-validating experimental protocols.

Mechanistic Rationale: The Angiogenic Escape

The rationale for dual inhibition lies in the extensive crosstalk between the EGFR and VEGFR-2 signaling cascades. Both receptors share downstream effector pathways, primarily the PI3K/AKT and RAS/RAF/ERK cascades, which drive tumor proliferation and survival. Furthermore, EGFR activation directly upregulates the expression of Hypoxia-Inducible Factor 1-alpha (HIF-1α), which in turn promotes the secretion of VEGF 1[1].

When a monotherapy blocks EGFR, the tumor microenvironment compensates by upregulating VEGF, stimulating adjacent endothelial cells via VEGFR-2 to form new blood vessels. A dual inhibitor severs this paracrine loop, simultaneously starving the tumor of its primary mitogenic signal and its vascular supply.

Pathway EGFR EGFR (Tumor Cell) PI3K PI3K EGFR->PI3K RAS RAS EGFR->RAS VEGFR2 VEGFR-2 (Endothelial) VEGFR2->PI3K VEGFR2->RAS Angiogenesis Angiogenesis VEGFR2->Angiogenesis AKT AKT PI3K->AKT HIF1 HIF-1α AKT->HIF1 Upregulates Proliferation Tumor Proliferation AKT->Proliferation RAF RAF RAS->RAF ERK ERK RAF->ERK ERK->Proliferation VEGF VEGF Secretion HIF1->VEGF VEGF->VEGFR2 Paracrine Loop

Crosstalk between EGFR and VEGFR-2 signaling pathways driving tumor growth and angiogenesis.

Comparative Data Matrix

To objectively benchmark new compounds, we must look at both cell-free kinase inhibition (IC₅₀) and cellular cytotoxicity. Recent literature highlights several novel quinazoline derivatives that outperform or match the clinical benchmark, Vandetanib. For instance, substitution at the N3 and C2 positions (e.g., Compound 4e) has yielded sub-micromolar efficacy against A549 lung cancer cells 3[3], while specific 4-anilinoquinazolines (Compounds 1g and 1j) demonstrate low nanomolar dual-kinase inhibition 4[4].

CompoundTarget ProfileEGFR IC₅₀ (nM)VEGFR-2 IC₅₀ (nM)A549 IC₅₀ (µM)Reference Standard
Vandetanib (ZD6474) Dual EGFR/VEGFR-2500.040.0 - 110.02.70Clinical Benchmark 5[5]
Gefitinib EGFR Selective1.2>10,0001.50Monotherapy Control
Compound 4e Dual EGFR/VEGFR-269.4High Affinity0.59Novel N3/C2 Derivative 3[3]
Compound 1g Dual EGFR/VEGFR-21.045.01.20Novel 4-anilinoquinazoline 4[4]
Compound 1j Dual EGFR/VEGFR-232.014.00.85Novel 4-anilinoquinazoline 4[4]

Self-Validating Experimental Protocols

To prove that a new quinazoline derivative acts as a dual inhibitor, researchers must employ an orthogonal testing matrix. The following protocols are designed not just to yield data, but to inherently validate the mechanism of action.

Workflow Synth Quinazoline Synthesis Kinase In Vitro Kinase Assay (EGFR & VEGFR-2) Synth->Kinase IC50 < 100nM Cell Cell Viability (A549 & HUVEC) Kinase->Cell Selectivity Profiling WB Western Blot (p-EGFR, p-VEGFR-2) Cell->WB Mechanistic Validation

Step-by-step benchmarking workflow for novel dual kinase inhibitors.

Protocol 1: Time-Resolved FRET (TR-FRET) Kinase Assay

Causality: Measuring direct ATP-to-ADP conversion in a cell-free environment isolates the compound's interaction with the orthosteric ATP-binding pocket of the kinase domain. We utilize TR-FRET over standard colorimetric assays because highly conjugated quinazoline rings often exhibit auto-fluorescence. The time-delay in TR-FRET eliminates this background interference, ensuring the IC₅₀ is a true reflection of binding affinity.

Step-by-Step Methodology:

  • Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Enzyme/Substrate Mix: Dilute recombinant human EGFR and VEGFR-2 kinases to 0.5 ng/µL. Add biotinylated poly-GAT substrate (for VEGFR-2) or poly-GT (for EGFR) at 100 nM.

  • Compound Incubation: Dispense 10 µL of the enzyme/substrate mix into a 384-well plate. Add 50 nL of the quinazoline derivative (10-point dose-response curve, 10 µM to 0.5 nM). Incubate for 15 minutes at room temperature.

  • Reaction Initiation: Add 10 µL of ATP solution (at the predetermined Kₘ for each kinase) to initiate the reaction. Incubate for 60 minutes.

  • Detection: Add 20 µL of TR-FRET detection buffer containing Europium-labeled anti-phosphotyrosine antibody and Streptavidin-APC.

  • Readout: Measure the FRET signal (Emission ratio 665 nm / 615 nm) using a microplate reader.

  • Self-Validation Checkpoint: Include a Staurosporine reference plate. Calculate the Z'-factor using positive (Vandetanib) and negative (DMSO) controls. A Z'-factor > 0.6 validates assay robustness.

Protocol 2: Multiplexed Cellular Viability (A549 vs. HUVEC)

Causality: Cell-free affinity does not guarantee cellular penetration or physiological efficacy. By benchmarking against A549 (Non-Small Cell Lung Cancer, driven by EGFR) and HUVECs (Human Umbilical Vein Endothelial Cells, driven by VEGF), we isolate the dual-pharmacology. If a compound kills A549s but leaves HUVECs unaffected, it is not a functional VEGFR-2 inhibitor.

Step-by-Step Methodology:

  • Cell Seeding: Seed A549 cells (3,000 cells/well in DMEM + 10% FBS) and HUVECs (4,000 cells/well in EGM-2 medium) in 96-well plates. Allow 24 hours for attachment.

  • Starvation & Stimulation (HUVEC specific): Wash HUVECs and replace with basal medium (0.5% FBS) for 12 hours. Stimulate with 50 ng/mL VEGF-A.

  • Treatment: Treat both cell lines with the quinazoline derivatives and Vandetanib (0.1 µM to 20 µM) for 72 hours.

  • Viability Measurement: Add 10 µL of CellTiter-Glo® (luminescent ATP detection) to each well. Shake for 2 minutes and incubate for 10 minutes to stabilize the luminescent signal.

  • Analysis: Plot dose-response curves using a 4-parameter logistic non-linear regression model to determine the cellular IC₅₀.

  • Self-Validation Checkpoint: Compare VEGF-stimulated HUVECs against basal HUVECs. A true VEGFR-2 inhibitor will show a significant left-shift in the IC₅₀ curve for VEGF-stimulated cells. Equal toxicity in both states indicates non-specific cellular poisoning rather than targeted kinase inhibition.

References

  • Arabian Journal of Chemistry - Design, synthesis, biological evaluation, and in silico study of quinazoline-based dual inhibitors targeting EGFR and VEGFR-2 for cancer therapy.
  • Spandidos Publications - Vandetanib inhibits both VEGFR-2 and EGFR signalling at clinically relevant drug levels in preclinical models of human cancer.
  • PMC / NIH - Dual inhibition of EGFR-VEGF: An effective approach to the treatment of advanced non-small cell lung cancer with EGFR mutation.
  • Global Research Online - Quinazoline-Based Dual Inhibitors of EGFR And VEGFR as Potential Antiproliferative Agents - A Review.
  • MedChemExpress - Vandetanib hydrochloride Biological Activity.

Sources

Safety & Regulatory Compliance

Safety

A Guide to the Safe and Compliant Disposal of 7-Bromo-4-chloro-8-fluoroquinazoline

As researchers and drug development professionals, our focus is rightfully on innovation and discovery. However, the lifecycle of the chemical reagents we use extends beyond the reaction flask.

Author: BenchChem Technical Support Team. Date: March 2026

As researchers and drug development professionals, our focus is rightfully on innovation and discovery. However, the lifecycle of the chemical reagents we use extends beyond the reaction flask. Proper management and disposal of these materials are paramount, not only for regulatory compliance but as a cornerstone of our commitment to laboratory safety and environmental stewardship. This guide provides a comprehensive, technically grounded protocol for the disposal of 7-Bromo-4-chloro-8-fluoroquinazoline (CAS No. 2089651-77-2), a halogenated aromatic heterocycle commonly used as a building block in medicinal chemistry.[1][2]

The procedures outlined here are designed to be a self-validating system, ensuring that each step, from waste segregation to final disposal, is conducted with a clear understanding of the underlying chemical hazards and regulatory frameworks.

Hazard Identification and Risk Assessment

Before handling any chemical for disposal, a thorough understanding of its hazards is essential. 7-Bromo-4-chloro-8-fluoroquinazoline is classified as a hazardous substance. The primary risks associated with this compound are detailed in its Safety Data Sheet (SDS).[1]

Key Hazard Information Summary

Identifier Information Source
GHS Pictogram GHS07: Harmful/IrritantFluorochem SDS[1]
Signal Word WarningFluorochem SDS[1]
Hazard Statements H302: Harmful if swallowed.Fluorochem SDS[1]
Supplemental Hazards May cause skin, eye, and respiratory irritation upon contact or inhalation.Based on similar halogenated compounds[3][4][5]

The presence of bromine, chlorine, and fluorine atoms classifies this compound as a halogenated organic compound . This classification is critical for waste segregation, as disposal routes and costs for halogenated waste are significantly different from their non-halogenated counterparts.[6][7]

Personnel Safety and Engineering Controls

Based on the risk assessment, stringent personal protective equipment (PPE) and engineering controls are mandatory during all handling and disposal operations.

  • Engineering Controls : All handling of 7-Bromo-4-chloro-8-fluoroquinazoline, including weighing, transferring, and preparing for disposal, must be conducted within a properly functioning chemical fume hood.[8][9] This minimizes the risk of inhaling dust or vapors.

  • Eye and Face Protection : Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[3][8]

  • Skin Protection : Wear a flame-retardant lab coat and handle the material with chemically impervious gloves (e.g., nitrile). Gloves must be inspected for integrity before use and should be properly removed and discarded after handling.[8][10]

  • Hand Hygiene : Always wash hands thoroughly with soap and water after handling the chemical and before leaving the laboratory.[8]

Decontamination and Spill Management

Accidents can happen. A clear, pre-defined plan for managing spills is essential for immediate and effective response.

Small Spill Clean-up Protocol:

  • Evacuate and Ventilate : Ensure the spill is contained within a chemical fume hood. Keep unnecessary personnel away.

  • Don PPE : Wear the full PPE as described in Section 2.

  • Contain and Absorb : Cover the spill with an inert absorbent material, such as vermiculite or sand. Do not use combustible materials like paper towels as the primary absorbent.

  • Collect Waste : Carefully sweep or scoop the absorbed material into a suitable, clearly labeled hazardous waste container.

  • Decontaminate Area : Wipe the spill area with a suitable solvent (e.g., acetone, ethanol), followed by soap and water. All cleaning materials (wipes, etc.) must be disposed of as halogenated hazardous waste.

  • Report : Report the incident to your institution's Environmental Health & Safety (EHS) office.[11]

For any labware (beakers, flasks, etc.) contaminated with the compound, rinse with a suitable organic solvent (e.g., acetone) into a designated halogenated waste container before standard washing.

Core Disposal Protocol: A Step-by-Step Guide

The disposal of 7-Bromo-4-chloro-8-fluoroquinazoline falls under the regulations for hazardous chemical waste.[12][13] The following protocol ensures compliance and safety.

Step 1: Waste Segregation This is the most critical step. Halogenated organic waste must be kept separate from non-halogenated waste streams.[6][14]

  • Rationale : Halogenated waste requires specialized high-temperature incineration with flue gas scrubbing to prevent the formation of toxic byproducts like dioxins and furans.[15][16] This process is significantly more expensive than fuel blending used for non-halogenated solvents.[6] Mixing these waste streams contaminates the entire volume, increasing disposal costs and environmental burden.

Step 2: Container Selection

  • Use only designated, compatible, and properly sealed hazardous waste containers. A high-density polyethylene (HDPE) carboy or a glass bottle with a secure cap is appropriate.[11]

  • Ensure the container is in good condition, free from leaks or external contamination. If necessary, use secondary containment.[14]

  • Do not overfill the container. Leave at least 10% of the volume as headspace ('ullage') to allow for vapor expansion.[14]

Step 3: Waste Labeling

  • As soon as the first drop of waste is added, affix a "Hazardous Waste" label provided by your institution's EHS department.[6][11]

  • The label must include:

    • The words "Hazardous Waste."

    • The full chemical name: "7-Bromo-4-chloro-8-fluoroquinazoline."

    • The approximate concentration and total quantity.

    • All relevant hazard classifications (e.g., "Irritant," "Toxic").

    • The date of accumulation.

Step 4: Accumulation and Storage

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.

  • The SAA should be away from drains and incompatible materials.[9]

  • Ensure the container is kept closed at all times except when adding waste.[6]

Step 5: Final Disposal

  • Once the container is full or is no longer needed, arrange for its collection through your institution's EHS office or a licensed hazardous waste disposal contractor.[3][4]

  • Do not attempt to dispose of this chemical down the drain or in regular trash.[6] The final disposal will be carried out at a licensed treatment, storage, and disposal facility (TSDF), likely via high-temperature incineration.[12]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of 7-Bromo-4-chloro-8-fluoroquinazoline.

G Disposal Workflow for 7-Bromo-4-chloro-8-fluoroquinazoline cluster_0 Disposal Workflow for 7-Bromo-4-chloro-8-fluoroquinazoline cluster_1 Waste Collection Protocol cluster_2 Final Disposal start Waste Generated (Solid or Solution) assess Assess Hazards (Review SDS) start->assess segregate Is waste halogenated? assess->segregate halogen_container Select Labeled HALOGENATED Waste Container segregate->halogen_container Yes non_halogen_container Select Labeled NON-HALOGENATED Waste Container segregate->non_halogen_container No add_waste Add Waste to Container (Do not overfill) halogen_container->add_waste non_halogen_container->add_waste seal_container Securely Seal Container add_waste->seal_container store Store in Satellite Accumulation Area (SAA) seal_container->store request_pickup Request Pickup via EHS store->request_pickup disposal Disposal by Licensed Hazardous Waste Contractor (e.g., Incineration) request_pickup->disposal

Caption: Logical workflow for the safe disposal of laboratory chemical waste.

References

  • 7-Bromo-4-Chloroquinoline PubChem CID 10800239 . PubChem, National Center for Biotechnology Information. Available at: [Link]

  • Synthesis of Quinazoline derivatives and its Antimicrobial Activity . Research Journal of Pharmacy and Technology. Available at: [Link]

  • What is bromine and what are the safe disposal and recycling methods? . Ideal Response. Available at: [Link]

  • Environmental Fact Sheet, Organobromine . U.S. Environmental Protection Agency (EPA). Available at: [Link]

  • Design and synthesis of new quinazolinone derivatives: investigation of antimicrobial and biofilm inhibition effects . PMC, National Center for Biotechnology Information. Available at: [Link]

  • Managing waste that may contain brominated flame retardants . Ministry for the Environment, New Zealand. Available at: [Link]

  • Halogenated Solvents in Laboratories . Temple University Environmental Health and Radiation Safety. Available at: [Link]

  • Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives . Oriental Journal of Chemistry. Available at: [Link]

  • Solvent Recycling . Business Waste. Available at: [Link]

  • Quinazoline derivatives & pharmacological activities: a review . SciSpace. Available at: [Link]

  • Proper disposal of chemicals . Sciencemadness Wiki. Available at: [Link]

  • Emission of Brominated Pollutants from Waste Printed Circuit Boards during Thermal Treatment: A Review . Aerosol and Air Quality Research. Available at: [Link]

  • Standard Operating Procedure for Bromine . Washington State University. Available at: [Link]

  • Disposal of Chemical Waste . University College Cork, Ireland. Available at: [Link]

  • Synthesis and Antimicrobial Activity of some Quinazolinone Derivatives . Biomedical and Pharmacology Journal. Available at: [Link]

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Handling

Personal protective equipment for handling 7-Bromo-4-chloro-8-fluoroquinazoline

Title: Operational and Safety Guide: Handling 7-Bromo-4-chloro-8-fluoroquinazoline in Drug Development Introduction In medicinal chemistry, halogenated quinazolines are privileged scaffolds for developing kinase inhibito...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Operational and Safety Guide: Handling 7-Bromo-4-chloro-8-fluoroquinazoline in Drug Development

Introduction In medicinal chemistry, halogenated quinazolines are privileged scaffolds for developing kinase inhibitors and other targeted therapeutics. As a Senior Application Scientist, I emphasize that handling 7-Bromo-4-chloro-8-fluoroquinazoline (CAS: 2089651-77-2) requires precision. The C4-position bears a highly electrophilic chlorine atom, making it exceptionally reactive toward nucleophilic aromatic substitution (SNAr) [1]. This same reactivity makes the compound moisture-sensitive, prone to releasing hydrogen chloride (HCl) gas upon hydrolysis, and a potent tissue irritant. This guide provides a self-validating, step-by-step operational and disposal protocol to ensure absolute safety and experimental integrity.

Chemical Profile & Hazard Quantification

Understanding the inherent risks is the first step in risk mitigation. The quantitative and qualitative hazard data for 7-Bromo-4-chloro-8-fluoroquinazoline are summarized below [2].

Property / HazardSpecification / Details
Chemical Name 7-Bromo-4-chloro-8-fluoroquinazoline
CAS Number 2089651-77-2
Molecular Weight 261.48 g/mol
Storage Conditions 2-8°C, Inert Atmosphere (Argon/N2)
GHS Signal Word Warning
Hazard Statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory irritation)

Personal Protective Equipment (PPE) Matrix: The Causality of Safety

Safety is not just compliance; it is understanding the chemical mechanisms that threaten human health. The 4-chloroquinazoline core acts as an arylating agent toward biological nucleophiles (e.g., proteins, DNA)[3].

  • Hand Protection: Double-gloved Nitrile (minimum 0.12 mm thickness).

    • Causality: Halogenated quinazolines can permeate standard latex. Double-gloving ensures that if the outer glove is contaminated or micro-punctured by a spatula, the inner glove maintains the barrier while you immediately doff the outer layer.

  • Eye/Face Protection: Chemical splash goggles paired with a full face shield.

    • Causality: Ambient humidity can trigger the hydrolysis of the 4-chloro group, generating localized HCl gas. Goggles prevent vapor intrusion, while the face shield protects against micro-eruptions during solvent addition.

  • Respiratory & Engineering Controls: Class II Type A2 Biological Safety Cabinet or standard chemical fume hood (face velocity >100 fpm).

    • Causality: The powder is highly dispersible. The hood captures aerosolized particulates (H332, H335) and safely vents any evolved HCl gas [4].

Operational Workflow: SNAr Reaction Setup

The most common application for this building block is the SNAr reaction with amines. The following protocol integrates self-validating steps to ensure both safety and reaction success.

  • Step 1: Reagent Equilibration & Setup

    • Action: Remove the sealed bottle from 2-8°C storage and allow it to equilibrate to room temperature in a desiccator for 30 minutes before opening.

    • Causality & Validation: Prevents condensation of atmospheric moisture onto the cold powder. Self-Validation: The powder should remain free-flowing; clumping indicates moisture ingress and partial hydrolysis to the quinazolinone.

  • Step 2: Anhydrous Transfer

    • Action: Weigh the required mass rapidly in the fume hood and transfer it to an oven-dried, argon-purged reaction flask.

    • Causality & Validation: Minimizes exposure to ambient humidity. Self-Validation: A stable mass reading on the analytical balance confirms the absence of rapid moisture absorption.

  • Step 3: Nucleophile Addition (SNAr)

    • Action: Dissolve the quinazoline in an anhydrous, aprotic solvent (e.g., THF or DMF). Add the nucleophilic amine and a non-nucleophilic base (e.g., DIPEA) dropwise at 0°C.

    • Causality & Validation: The base neutralizes the HCl byproduct, driving the reaction forward. Self-Validation: A mild exotherm and a distinct color shift (often to yellow/orange) validate the formation of the Meisenheimer complex, confirming the SNAr pathway is active [1].

G A Storage (2-8°C, Argon) B Fume Hood (Weighing) A->B Equilibrate to RT C Reaction Flask (Anhydrous, N2) B->C Rapid Transfer D SNAr Reaction (Nucleophile Add) C->D Add Amine/Base E Quench & Workup (Deactivation) D->E Complete Conversion

Operational workflow for handling and reacting 7-Bromo-4-chloro-8-fluoroquinazoline.

Emergency Response & Spill Management

  • Solid Spill: Do not sweep dry. Cover the spill with a damp, absorbent material (e.g., sand or vermiculite moistened with a dilute sodium bicarbonate solution) to neutralize any potential HCl generation. Transfer to a labeled hazardous waste container using non-sparking tools.

  • Skin Contact: Immediately remove contaminated clothing. Flush the affected area with copious amounts of water for at least 15 minutes. The lipophilic nature of the quinazoline allows it to penetrate the stratum corneum rapidly, so immediate flushing is critical [2].

Disposal Plan & Decontamination

Never dispose of unreacted 7-Bromo-4-chloro-8-fluoroquinazoline directly into standard organic waste carboys. The reactive 4-chloro group can cross-react with other waste streams (e.g., alcohols or amines), leading to unexpected pressure buildup or heat generation.

  • Quenching Protocol:

    • Dissolve the residual or waste chemical in isopropanol.

    • Add an excess of a mild, inexpensive amine (e.g., ethanolamine or aqueous ammonia).

    • Stir for 1 hour at room temperature.

    • Causality: This intentionally forces the SNAr reaction to completion, converting the hazardous electrophile into a stable, non-reactive amino-quinazoline adduct.

  • Segregation: Once quenched, transfer the solution to a clearly labeled "Halogenated Organic Waste" container.

  • Final Disposal: Must be handled via EPA-compliant high-temperature incineration to ensure complete destruction of the carbon-halogen bonds without generating toxic dioxins.

G W1 Unreacted Chemical or Contaminated PPE W2 Quenching Bath (Isopropanol + Amine) W1->W2 Submerge/Dissolve W3 Deactivated Quinazoline Adduct W2->W3 1 Hour Stirring W4 Halogenated Organic Waste W3->W4 Transfer to Carboy W5 High-Temp Incineration W4->W5 EPA Compliant Disposal

Chemical quenching and disposal pathway for reactive halogenated quinazolines.

References

  • Activation of Electrophile/Nucleophile Pair by a Nucleophilic and Electrophilic Solvation in a SNAr Reaction, National Institutes of Health (NIH). Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEhc5QJPLrsprbLAwpqBOBjwARrcE-qsPmWHgrsur8qbuWprBl2-0LPGvBkRVcuRLgqJoRDEJMOjckZ7PZHSuhaL8kitfxpjSDyef-Po-m8H4S1bRWd9F2-JFxH2hfoem3PSYvV3473b-N0rEQ=]
  • 2089651-77-2 | 7-Bromo-4-chloro-8-fluoroquinazoline Safety Data, BLD Pharm. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFlccLbktkYMJ1U4nd8k83OvR8CzHTj7j2K54KnYuqIi_E3cYfUfI1INdrs6mysohgvZs4IcPWc3BG2iySovmyf6KYuFiBl7UPHhMDgPaWq7RC3Cj8leKgIq7r1bWSUxifF1vPAv54-q0_HqqhaFw==]
  • General reaction mechanism for the SNAr of 4-chloroquinazoline, ResearchGate. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGbG5H5hH_nRdt29D6gLZWzFI8xc1y_ddr7CKO4zTbafIkfkPBcvBGH819KTxqp2BTD-v7-eu1F0lj8y9V2L22n0Xd0hcI-LpfAWY568SzRABpEQ9GqQdLxIBZrKaXR4Iq-u34jzHMRZ25thY8ZAysqVQPCVubCATT8XnZJ5aCEIYj59yL_ldH1pj4kE34yohqdHgPw1d0dtOjN3GmhArYnLDzJsifId84U4BEo4ni15UfG4JX52meVx6DmJQTJeK29RD0V]
  • 7-BROMO-4-CHLORO-8-FLUOROQUINAZOLINE (CAS 2089651-77-2) Hazards, Fluorochem. Available at:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGj3BcnbsSkhEBn8i8fNfV6jwnpMguNCy6hJnyYDIyH-5J0Toai81HCiGQTiZ2CH7kaqYqkOd1lUqnX6Ukaqmi2KQPLnZCNqleaawOjnB-0JyAP5mDwCOBGUGLDjfm4dcxVNXn7]

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

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Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
7-Bromo-4-chloro-8-fluoroquinazoline
Reactant of Route 2
7-Bromo-4-chloro-8-fluoroquinazoline
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